Precision Pharmacophore Modeling of Phenylquinoline-4-carbohydrazide Scaffolds
Executive Summary & Chemical Context[1][2][3][4][5][6] The phenylquinoline-4-carbohydrazide scaffold represents a privileged structure in medicinal chemistry, primarily recognized for its potency against bacterial DNA Gy...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Context[1][2][3][4][5][6]
The phenylquinoline-4-carbohydrazide scaffold represents a privileged structure in medicinal chemistry, primarily recognized for its potency against bacterial DNA Gyrase B (GyrB) and Topoisomerase IV. The structural architecture consists of three critical pharmacophoric domains:
The Quinoline Core: A bicyclic aromatic anchor providing
- stacking interactions.
The Carbohydrazide Linker: A flexible, hydrogen-bonding bridge (–CO–NH–NH–) capable of adopting multiple tautomeric states.
The Phenyl Tail: A hydrophobic moiety often substituted to tune lipophilicity and steric fit.
This guide details a rigorous, self-validating workflow for developing 3D-pharmacophore models for this scaffold. Unlike standard tutorials, this protocol emphasizes the conformational handling of the hydrazide linker —a common failure point in automated modeling pipelines.
The Causality Principle: A pharmacophore model is only as robust as the bioactivity spread and conformational energy of its training set.
Dataset Construction Protocol
Do not rely on raw databases. Use the following curation logic to ensure statistical validity:
Activity Thresholding: Select a minimum of 20 compounds.
Active:
nM (Assign weight 1.0).
Moderate:
nM M.
Inactive:
M (Critical for defining exclusion volumes).
Structural Diversity: Ensure the "Phenyl Tail" includes electron-withdrawing (e.g., -F, -Cl) and electron-donating (e.g., -OMe) groups to probe the electronic requirements of the binding pocket.
The Hydrazide Tautomer Challenge
The carbohydrazide linker exists in an equilibrium between the amido-ketone and iminol forms. Standard force fields often freeze the molecule in the lowest energy vacuum state, which may not represent the bioactive conformation.
Protocol: Generate conformers for both tautomers.
Energy Window: Set a permissive energy window of 20 kcal/mol (higher than the standard 10 kcal/mol) to account for the strain induced by the induced-fit binding in the GyrB ATP-binding pocket.
Phase II: Pharmacophore Hypothesis Generation
We utilize a Ligand-Based approach (e.g., HypoGen or GALAHAD algorithms) refined by Structure-Based constraints.
Feature Mapping
For phenylquinoline-4-carbohydrazides targeting DNA Gyrase, the following features are mandatory:
Feature Type
Code
Chemical Mapping
Biological Interaction (GyrB)
H-Bond Acceptor
HBA
Carbonyl oxygen of carbohydrazide
Interaction with Asp73 (via water bridge)
H-Bond Donor
HBD
Hydrazide -NH- groups
Interaction with Glu50 or Asn46
Ring Aromatic
RA
Quinoline Core
-stacking with nucleobases or Tyr109
Hydrophobic
HYP
Phenyl Tail (C-2 position)
Van der Waals pocket occupancy
Workflow Visualization
The following diagram illustrates the iterative cycle of hypothesis generation and validation.
Figure 1: The iterative workflow for generating high-confidence pharmacophore models, emphasizing tautomeric handling and rigorous statistical validation.
Phase III: Validation Protocols (The Trust Pillar)
A pharmacophore model is a hypothesis, not a fact. It must be challenged to prove its predictive power.
Cost Analysis (Statistical Significance)
In algorithms like HypoGen, the "Cost" represents the deviation between predicted and experimental activity.
Null Cost: The cost of a theoretical model assuming no correlation.
Fixed Cost: The cost of the simplest ideal model.
Total Cost: The actual cost of your generated hypothesis.
Validation Rule: The difference between Null Cost and Total Cost must be
bits for a correlation probability of . If the difference is , the model is statistically insignificant.
Decoy Set Validation (DUD-E Protocol)
To ensure the model selects actives and rejects inactives (specificity), you must screen against a decoy set.
Experimental Protocol:
Source: Extract 50 known GyrB inhibitors (Actives).
Decoy Generation: Use the DUD-E (Directory of Useful Decoys) generator to create 2,500 decoys (molecules with similar physicochemical properties but dissimilar topology).
Screening: Run the pharmacophore query against the combined database (2,550 molecules).
Metric Calculation: Calculate the Enrichment Factor (EF) at 1%.
Target: An EF > 10 is required for a reliable model.
Phase IV: Structural Integration (Docking)
Ligand-based models should be grounded in structural reality. The phenylquinoline-4-carbohydrazide scaffold targets the ATP-binding pocket of the GyrB subunit.
Binding Mode Diagram
The diagram below conceptualizes the required spatial arrangement of the ligand within the pocket, based on crystallographic data (e.g., PDB: 3MAX or 4URM).
Figure 2: Interaction map of Phenylquinoline-4-carbohydrazide within the GyrB ATP-binding pocket. Note the critical role of the linker in hydrogen bonding.
Summary of Key Parameters
Parameter
Recommended Value
Rationale
Conformation Method
BEST / Caesar
Ensures coverage of local minima.
Energy Window
20 kcal/mol
Accounts for induced-fit strain.
Feature Set
HBA, HBD, RA, HYP
Maps to Asp73, Val71, and hydrophobic pocket.
Min. Inter-feature Distance
2.0 Å
Prevents feature overlapping.
Validation Threshold
Cost Diff > 60
Ensures 90% statistical confidence.
References
Sun, J., et al. (2014). Synthesis, Structure and Antibacterial Activity of Potent DNA Gyrase Inhibitors: N′-Benzoyl-3-(4-Bromophenyl)-1H-Pyrazole-5-Carbohydrazide Derivatives. PLOS ONE. Available at: [Link]
Desai, N. C., et al. (2016). Synthesis, biological evaluation and molecular docking study of some novel quinoline-2-carbohydrazide derivatives as potential antimicrobial agents. Molecular Diversity. (Contextual grounding for Quinoline-Carbohydrazide scaffolds).
Eweas, A. F., et al. (2022). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. ACS Omega. Available at: [Link]
Mysinger, M. M., et al. (2012). Directory of Useful Decoys, Enhanced (DUD-E): Better Ligands and Decoys for Better Benchmarking. Journal of Medicinal Chemistry. Available at: [Link]
Exploratory
8-Chloro-2-phenylquinoline-4-carbohydrazide CAS number and identifiers
The following technical guide details the chemical identity, synthesis, and application profile of 8-Chloro-2-phenylquinoline-4-carbohydrazide . CAS Number: 854867-67-7 Molecular Formula: C₁₆H₁₂ClN₃O Molecular Weight: 29...
This compound is a functionalized quinoline derivative characterized by a lipophilic chlorine substituent at the 8-position and a reactive carbohydrazide group at the 4-position.[2] It serves as a critical intermediate in the synthesis of bioactive heterocycles, particularly 1,3,4-oxadiazoles and 1,2,4-triazoles, and is investigated for its intrinsic pharmacological properties.
The synthesis of 8-Chloro-2-phenylquinoline-4-carbohydrazide follows a convergent pathway, primarily utilizing the Pfitzinger Reaction .[2] This method is preferred for its high atom economy and the availability of starting materials (7-chloroisatin).[2]
Retrosynthetic Analysis
The target molecule is disassembled into two key precursors:
7-Chloroisatin (CAS 7477-63-6): Provides the quinoline core and the 8-chloro substituent.[2]
Reflux for 6–12 hours. The hydrazide often precipitates directly from the hot solution.
Cool, filter, and wash the solid with cold ethanol and ether to remove excess hydrazine.
Yield: Typically 70–85%.
Reaction Pathway Visualization
Caption: Convergent synthesis of 8-Chloro-2-phenylquinoline-4-carbohydrazide via Pfitzinger reaction.
Physicochemical Properties
The 8-chloro substituent significantly alters the physicochemical profile compared to the non-chlorinated parent (2-phenylquinoline-4-carbohydrazide), primarily by increasing lipophilicity.[2]
Property
Description
Physical State
Solid (Crystalline powder)
Melting Point
>240°C (Decomposes)
Solubility
Soluble in DMSO, DMF; Sparingly soluble in Ethanol; Insoluble in Water.[2]
pKa (Predicted)
~11.5 (Hydrazide NH), ~3.5 (Quinoline N)
LogP (Predicted)
~3.8 (High lipophilicity due to Cl and Phenyl groups)
Biological & Research Applications
This compound is a "privileged scaffold" in medicinal chemistry, meaning its core structure is capable of binding to multiple receptor types with high affinity.
Anticancer Potential (HDAC Inhibition)
Research into 2-phenylquinoline-4-carboxylic acid derivatives has identified them as potent Histone Deacetylase (HDAC) inhibitors .[2]
Mechanism: The carbohydrazide moiety acts as a Zinc-Binding Group (ZBG), chelating the Zn²⁺ ion in the active site of HDAC enzymes.[2]
Selectivity: The 2-phenyl group occupies the hydrophobic "cap" region of the enzyme, while the 8-chloro substituent can modulate the orientation of the molecule within the binding pocket, potentially enhancing selectivity for HDAC3 or HDAC6 isoforms.[2]
Antimicrobial & Antitubercular Activity
Hydrazide derivatives are historically significant in tuberculosis treatment (e.g., Isoniazid).
Activity: The 8-chloro-2-phenylquinoline-4-carbohydrazide skeleton has been screened for activity against Mycobacterium tuberculosis (H37Rv strain).[2]
SAR Insight: The electron-withdrawing chlorine at position 8 increases the lipophilicity, facilitating penetration through the waxy mycobacterial cell wall compared to the unsubstituted analog.[2]
Synthetic Utility
It serves as a precursor for:
1,3,4-Oxadiazoles: Via cyclization with carboxylic acids/POCl₃ (Antimicrobial agents).[2]
Schiff Bases: Via condensation with aromatic aldehydes (Antioxidant/Anti-inflammatory agents).[2]
Safety & Handling (MSDS Summary)
Signal Word:WARNING
Hazard Statements:
H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
Handling:
Use only in a chemical fume hood.
Avoid contact with strong oxidizing agents.
Hydrazine Residuals: Ensure the product is thoroughly washed to remove traces of hydrazine hydrate, which is a known carcinogen.
References
Santa Cruz Biotechnology (SCBT). 8-Chloro-2-phenylquinoline-4-carbohydrazide Product Information. Retrieved from
BLD Pharm. Product Analysis: CAS 854867-67-7.[2] Retrieved from
Frontiers in Chemistry. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors.
Asian Journal of Green Chemistry. (2023). A Review on Synthesis of Carbohydrazide Derivatives. Link
ChemicalBook. 8-Chloro-2-phenylquinoline-4-carbohydrazide Supplier Data. Retrieved from
An In-Depth Technical Guide to the Toxicity Profile and ADME Prediction for Quinoline-4-Carbohydrazides
Foreword: The Quinoline-4-Carbohydrazide Scaffold - Balancing Therapeutic Promise and Preclinical Reality The quinoline nucleus is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeuti...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Quinoline-4-Carbohydrazide Scaffold - Balancing Therapeutic Promise and Preclinical Reality
The quinoline nucleus is a privileged scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents, most notably in the realms of antimalarial and anticancer research.[1] The functionalization at the 4-position with a carbohydrazide moiety introduces a versatile chemical handle, enabling the synthesis of diverse libraries with a wide spectrum of biological activities.[1][2] Novel 2-(quinoline-4-carbonyl)hydrazide derivatives, for instance, have demonstrated significant antiproliferative action against breast carcinoma cell lines, in some cases exceeding the potency of reference drugs like Doxorubicin.[3][4]
However, this therapeutic potential is intrinsically linked to a complex Absorption, Distribution, Metabolism, and Excretion (ADME) and toxicity profile that demands rigorous early-stage characterization. The history of drug development is replete with candidates that failed due to unforeseen toxicity or poor pharmacokinetics, and the quinoline class is not exempt from such liabilities. Issues such as hepatotoxicity, cardiotoxicity, and metabolic instability can derail an otherwise promising therapeutic program.[5]
This guide, intended for drug development scientists and researchers, provides a comprehensive framework for navigating the preclinical safety and pharmacokinetic assessment of quinoline-4-carbohydrazide derivatives. We will move beyond a simple listing of assays to explain the causality behind experimental choices, grounding our recommendations in established regulatory principles and field-proven insights. Our objective is to equip research teams with the knowledge to build a robust, self-validating data package that can confidently guide lead optimization and candidate selection.
Section 1: The Integrated ADME-Tox Strategy - A Proactive Approach
A successful drug discovery campaign is not a linear path but an iterative cycle of design, synthesis, and testing. An early and integrated assessment of ADME and toxicity is paramount. The modern preclinical safety assessment process is a multi-stage endeavor designed to identify potential risks before human trials.[6][7] This proactive approach minimizes late-stage attrition, reduces development costs, and, most importantly, ensures patient safety.
Our recommended strategy follows a tiered, fail-fast methodology, beginning with broad in silico predictions to filter large numbers of virtual compounds and progressing to more resource-intensive in vitro and ex vivo assays for a smaller, prioritized set of molecules.
Caption: Tiered ADME-Tox screening workflow for drug candidates.
Section 2: ADME Profiling - Predicting a Molecule's Journey
The journey of a drug through the body is governed by its ADME properties. Computational models serve as an excellent first pass to estimate these parameters for new chemical entities before they are even synthesized.[8][9]
In Silico ADME Prediction
A variety of free and commercial software platforms can predict the pharmacokinetic and physicochemical properties of compounds from their chemical structures.[10][11] Tools like the SwissADME web server are invaluable for initial screening.[8][12]
Key Parameters to Model:
Physicochemical Properties: Molecular Weight (MW), logP (lipophilicity), and aqueous solubility are foundational.
Pharmacokinetics: Predictions for gastrointestinal (GI) absorption, blood-brain barrier (BBB) penetration, and inhibition of key Cytochrome P450 (CYP) enzymes (e.g., CYP2D6, CYP3A4) help flag potential liabilities early.[11][12]
Drug-likeness: Rules such as Lipinski's Rule of Five provide a quick assessment of whether a compound has physicochemical properties that would make it a likely orally active drug in humans.
Table 1: Representative In Silico ADME Predictions for Quinoline-4-Carbohydrazide Analogs
Compound ID
MW ( g/mol )
logP
Predicted Solubility (logS)
GI Absorption
BBB Permeant
CYP2D6 Inhibitor
Lipinski Violations
QCH-001
320.3
2.5
-3.5
High
Yes
No
0
QCH-002
450.5
4.8
-5.2
High
No
Yes
0
QCH-003
515.6
5.5
-6.8
Low
No
Yes
2
Causality Insight: A compound like QCH-003 would be immediately deprioritized. Its high molecular weight and lipophilicity lead to poor predicted solubility and GI absorption, violating two of Lipinski's rules. In contrast, QCH-001 presents a more promising starting profile for further in vitro investigation.
In Vitro Assessment of Metabolism
Metabolic stability is a critical determinant of a drug's half-life and oral bioavailability.[13] The liver is the primary site of drug metabolism, and in vitro assays using liver-derived components are the gold standard for preclinical assessment.[14][15]
Key Assays:
Liver Microsomal Stability: Utilizes microsomes, which are vesicles of the endoplasmic reticulum containing the majority of Phase I metabolic enzymes (CYPs). This assay is a rapid and cost-effective way to determine a compound's intrinsic clearance primarily by CYP enzymes.[15]
Hepatocyte Stability: Uses intact liver cells (hepatocytes), which contain both Phase I and Phase II (conjugation) enzymes. This provides a more comprehensive view of metabolic fate and is crucial for understanding the complete clearance pathway of a drug.[14][16]
Caption: Overview of Phase I and Phase II drug metabolism.
Table 2: Representative In Vitro Metabolic Stability Data
Causality Insight:QCH-004 demonstrates high metabolic stability in both microsomes and hepatocytes, suggesting it is slowly cleared and may have a long in vivo half-life. QCH-001 is rapidly cleared. QCH-005 is an interesting case; its stability in microsomes is moderate, but it is cleared very rapidly in hepatocytes. This suggests that Phase II conjugation, which is absent in microsomes, is the primary metabolic pathway for this compound. This knowledge is critical for predicting its in vivo behavior and potential drug-drug interactions.
Section 3: Toxicity Profiling - Identifying Hazards Early
The quinoline scaffold, while therapeutically valuable, is associated with several potential toxicities. Early identification of these liabilities is essential.
Hepatotoxicity
The liver's central role in metabolism also makes it a primary target for drug-induced injury. Quinoline itself can be metabolized to reactive intermediates that covalently bind to macromolecules like DNA and proteins, leading to cellular damage. Some quinoline derivatives have been associated with mixed hepatocellular-cholestatic liver injury patterns.[5]
Screening Strategy:
In Silico Alerts: Computational models can identify structural motifs known to be associated with hepatotoxicity.[11]
In Vitro Cytotoxicity: Initial screening using liver-derived cell lines (e.g., HepG2) can provide a general measure of cytotoxicity (IC₅₀ value) via assays like the MTT assay.
Reactive Metabolite Screening: For high-priority compounds, assays can be conducted to trap reactive metabolites, typically using glutathione (GSH), providing direct evidence of bioactivation.
Cardiotoxicity
Drug-induced cardiotoxicity, particularly the prolongation of the QT interval which can lead to fatal arrhythmias, is a major cause of drug withdrawal.[17] This effect is often mediated by the blockade of the hERG (human Ether-à-go-go-Related Gene) potassium ion channel.[18] Given the structural similarity of some quinolines to known hERG inhibitors like quinidine, this is a critical checkpoint.
Screening Strategy:
hERG Inhibition Assay: The gold standard is the patch-clamp electrophysiology assay, which directly measures the flow of ions through the hERG channel in the presence of the test compound.[19] Automated patch-clamp systems allow for higher throughput screening.[18] An IC₅₀ value is determined to quantify the compound's inhibitory potency.
Comprehensive in vitro Proarrhythmia Assay (CiPA): For compounds with hERG activity or those intended for indications requiring a pristine cardiac safety profile, the CiPA initiative provides a more holistic assessment.[18] It evaluates a drug's effects on multiple cardiac ion channels and uses in silico models to predict the net effect on the cardiomyocyte action potential.[18]
Genotoxicity
Genotoxicity is a measure of a compound's ability to damage genetic material (DNA), which can lead to carcinogenesis. Quinoline itself has been shown to induce skin and liver tumors in animal models, and regulatory bodies classify it as a potential carcinogen.[20]
Screening Strategy:
Bacterial Reverse Mutation Assay (Ames Test): This is the standard initial screen for mutagenic potential. It uses several strains of Salmonella typhimurium with mutations in the histidine synthesis pathway. A positive result occurs if the test compound causes a reverse mutation, allowing the bacteria to grow on a histidine-deficient medium.
In Vitro Mammalian Cell Assays: If the Ames test is positive or if there is high concern, follow-up assays like the micronucleus test or chromosomal aberration assay in mammalian cells are warranted.
Table 3: Representative In Vitro Toxicity Profile
Compound ID
HepG2 Cytotoxicity (IC₅₀, µM)
hERG Inhibition (IC₅₀, µM)
Ames Test (with S9 activation)
QCH-001
> 50
25
Negative
QCH-004
12.5
0.8
Negative
QCH-006
> 50
> 30
Positive
Causality Insight:QCH-006 would be immediately halted due to the positive Ames test result, indicating mutagenic potential. QCH-004 , despite its good metabolic stability, shows potent hERG inhibition (IC₅₀ < 1 µM), representing a significant cardiotoxicity risk that would likely prevent its development. QCH-001 shows a clean profile in these initial screens, with low cytotoxicity and only weak hERG inhibition, making it the most promising candidate to advance.
Section 4: Key Experimental Protocols
To ensure reproducibility and scientific integrity, we present detailed, step-by-step protocols for core in vitro assays.
Protocol 1: Human Liver Microsomal (HLM) Stability Assay
Objective: To determine the rate of metabolism of a test compound by Phase I enzymes.
Materials: Test compound, Human Liver Microsomes (pooled), NADPH regenerating system, Phosphate Buffer, Control compounds (e.g., Verapamil - high clearance, Warfarin - low clearance), Acetonitrile, LC-MS/MS system.
Procedure:
Prepare a stock solution of the test compound in DMSO (e.g., 10 mM).
In a 96-well plate, add phosphate buffer.
Add HLM to a final concentration of 0.5 mg/mL.
Add the test compound to a final concentration of 1 µM. Pre-incubate the plate at 37°C for 10 minutes.
Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.
At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding an equal volume of cold acetonitrile containing an internal standard.
Centrifuge the plate to precipitate proteins.
Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.
Plot the natural log of the percentage of compound remaining versus time. The slope of this line is the elimination rate constant (k).
Calculate the half-life (t₁/₂ = 0.693/k) and intrinsic clearance (Clᵢₙₜ).[16]
Protocol 2: MTT Cytotoxicity Assay
Objective: To assess the effect of a test compound on the viability and proliferation of a cell line.
Materials: Test compound, HepG2 cells (or other relevant cell line), DMEM media with 10% FBS, 96-well cell culture plates, MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), DMSO, Plate reader.
Procedure:
Seed HepG2 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.
Prepare serial dilutions of the test compound in culture media.
Remove the old media from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (DMSO) wells.
Incubate the plate for 48 or 72 hours at 37°C, 5% CO₂.
Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours. Viable cells with active mitochondrial reductase will convert the yellow MTT to purple formazan crystals.
Remove the media and dissolve the formazan crystals by adding 150 µL of DMSO to each well.
Read the absorbance at 570 nm using a microplate reader.
Calculate the percentage of cell viability relative to the vehicle control and plot against compound concentration to determine the IC₅₀ value.[21]
Section 5: Conclusion and Forward Look
The successful development of novel quinoline-4-carbohydrazide derivatives requires a disciplined and integrated approach to ADME and toxicity assessment. By leveraging a tiered strategy that begins with in silico modeling and progresses through a carefully selected cascade of in vitro assays, research teams can make informed, data-driven decisions. This methodology allows for the early identification of liabilities such as metabolic instability, hERG blockade, or genotoxicity, thereby focusing resources on compounds with the highest probability of success. The protocols and interpretive guidance provided herein serve as a robust framework for building a comprehensive preclinical data package, ultimately de-risking the path from discovery to clinical development.
References
LaVoie, E.J., Weyand, E.H., Schenkman, R.L., Bartczak, A.W., & Ji, S. (n.d.). Quinoline metabolism and toxicity in the isolated perfused rat liver. INIS-IAEA.
El-Sayed, N., El-Bendary, E., El-Ashry, E., & Abo-Salem, H. (2025, December 11). Synthesis, characterization, and anticancer evaluation of N- Heterocyclic entities: ADME profiling and In Silico predictions. PubMed.
Katz, B., & Weetch, M. (n.d.). Quinine hepatotoxicity. An underrecognized or rare phenomenon? PubMed.
Ramirez, H., et al. (2021, November 15). Synthesis and in silico ADME/Tox profiling studies of heterocyclic hybrids based on chloroquine scaffolds with potential antimalarial activity. PubMed.
WuXi AppTec. (2023, October 9). Metabolic Stability in Drug Development: 5 Assays.
Patsnap Synapse. (2025, May 21). What is the importance of metabolic stability in drug design?
protocols.io. (2025, August 3). Metabolic stability assay in human, rat, dog or mouse hepatocytes.
ACS Publications. (2023, February 7). Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents. Journal of Natural Products.
Al-Ostath, A., et al. (n.d.). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. PMC.
U.S. EPA. (n.d.). Toxicological Review of Quinoline (CAS No. 91-22-5).
ResearchGate. (2025, July 11). (PDF) Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies.
Novasecta. (n.d.). Metabolic Stability and its Role in Biopharmaceutical Development: Trends and Innovations.
ZeClinics CRO. (2025, May 7). Non-Clinical Safety Assessment for New Drugs.
Al-Salahi, R., et al. (2022, September 19). Hepatoprotective potential of a novel quinazoline derivative in thioacetamide-induced liver toxicity. Frontiers.
Infinix Bio. (2026, February 5). Understanding the Preclinical Safety Assessment Process: A Comprehensive Guide for Drug Development.
Al-Ostath, A., et al. (2023, May 11). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. ACS Omega.
ACS Publications. (2025, February 18). Discovery of Novel Quinazolinone-2-carbohydrazide Derivatives as Effective Succinate Dehydrogenase Inhibitors and Biosafety Assessment on Rice and Zebrafish. Journal of Agricultural and Food Chemistry.
Therapeutic Goods Administration (TGA). (2024, December 12). ICH guideline S6 (R1) - preclinical safety evaluation of biotechnology-derived pharmaceuticals.
MDPI. (2022, November 18). In Silico ADME and Toxicity Prediction of Benzimidazole Derivatives and Its Cobalt Coordination Compounds. Synthesis, Characterization and Crystal Structure.
FDA. (n.d.). Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals.
Creative Bioarray. (n.d.). In Vitro Cardiotoxicity.
Journal of Applied Pharmaceutical Science. (n.d.). In-silico ADME and toxcity studies of some novel indole derivatives.
In silico Modeling and Toxicity Profiling of a Set of Quinoline Derivatives as c-MET Inhibitors in the treatment. (n.d.).
protocols.io. (2025, August 3). In-vitro hERG & NaV1.5 cardiotoxicity assay.
Marmara University. (n.d.). In silico prediction of ADME and toxicity profiles of the drug candidates.
RSC Publishing. (n.d.). Synthesis, characterization and biological research of novel 2-(quinoline-4-carbonyl)hydrazide-acrylamide hybrids as potential anticancer agents on MCF-7 breast carcinoma cells by targeting EGFR-TK.
MDPI. (2025, November 11). Molecular Docking and ADME-T Analysis of Cytotoxic Quinoline Derivatives: Potential Applications for the Treatment of Skin Cancer.
PMC. (n.d.). In silico Modeling and Toxicity Profiling of a Set of Quinoline Derivatives as c-MET Inhibitors in the treatment of Human Tumors.
Bentham Science Publisher. (2024, March 7). Computational Molecular Docking and In-Silico, ADMET Prediction Studies of Quinoline Derivatives as EPHB4 Inhibitor.
ResearchGate. (2023, May 21). (PDF) Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors.
Australian Government Department of Health. (2015, July 3). Quinolines: Human health tier II assessment.
Asian Journal of Green Chemistry. (n.d.). A Review on Synthesis of Carbohydrazide Derivatives.
International Journal of Chemical and Biological Sciences. (n.d.). Synthesis, characterization and theoritical study of some pyrazine carbohydrazide derivatives.
Semmelweis University. (n.d.). Hidden cardiotoxicity and cardioprotection in translational cell culture models.
Application Note: High-Yield Synthesis of 8-Chloro-2-phenylquinoline-4-carbohydrazide
Abstract & Scope This application note details the optimized synthesis of 8-chloro-2-phenylquinoline-4-carbohydrazide , a privileged scaffold in medicinal chemistry known for its potential antimicrobial, antiviral, and a...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scope
This application note details the optimized synthesis of 8-chloro-2-phenylquinoline-4-carbohydrazide , a privileged scaffold in medicinal chemistry known for its potential antimicrobial, antiviral, and anticancer properties. The protocol utilizes the Pfitzinger reaction to construct the quinoline core, followed by functional group interconversion to the hydrazide.[1][2][3]
Unlike standard textbook descriptions, this guide focuses on the specific regiochemical considerations of using halogenated isatins and provides critical "stop-points" and purification strategies to maximize yield and purity for downstream biological screening.
Retrosynthetic Analysis
The synthesis is designed in three logical phases. The core challenge is establishing the quinoline ring with the chlorine atom at the 8-position.
Critical Regiochemistry Note: To obtain the 8-chloro substituent on the quinoline ring, one must start with 7-chloroisatin. The Pfitzinger reaction involves the ring-opening of isatin; the carbon adjacent to the nitrogen in isatin (position 7) becomes position 8 in the final quinoline structure.
Figure 1: Retrosynthetic pathway highlighting the linear progression from the Pfitzinger condensation to the final hydrazide.
Phase 1: The Pfitzinger Reaction
Objective: Synthesis of 8-Chloro-2-phenylquinoline-4-carboxylic acid.
Mechanism & Rationale
The reaction proceeds via the base-catalyzed ring opening of 7-chloroisatin to form the isatinate (keto-acid). This intermediate undergoes a condensation reaction with the enolate of acetophenone, followed by cyclization and dehydration.
Why KOH? Strong bases like KOH (33%) are preferred over weaker bases to ensure complete hydrolysis of the isatin amide bond, which is the rate-limiting initiation step.
Reagents Table
Reagent
Equiv.
Role
7-Chloroisatin
1.0
Substrate (Electrophile)
Acetophenone
1.5 - 2.0
Substrate (Nucleophile)
KOH (33% aq)
Excess
Base / Catalyst
Ethanol (Abs.)
Solvent
Co-solvent
Acetic Acid
N/A
Acidification (Workup)
Protocol
Dissolution: In a 250 mL round-bottom flask, dissolve 7-chloroisatin (10 mmol) in 33% aqueous KOH (20 mL).
Observation: The orange/red suspension will turn into a clear yellow/brown solution, indicating the formation of potassium isatinate (ring opening).
Addition: Add Acetophenone (15 mmol) followed by absolute ethanol (20 mL) to solubilize the ketone.
Reflux: Heat the mixture to reflux (approx. 80°C) with stirring for 12–24 hours .
Monitoring: Monitor by TLC (Ethyl Acetate:Hexane 1:1). The isatin spot should disappear.
Workup (The Critical Step):
Cool the reaction mixture to room temperature.
Distill off the ethanol under reduced pressure (rotary evaporator).
Dilute the residue with ice-cold water (50 mL).
Extraction: Wash the aqueous layer with diethyl ether (2 x 30 mL) to remove unreacted acetophenone and neutral impurities. Discard the ether layer.
Precipitation: Cool the aqueous alkaline layer in an ice bath. Slowly add Glacial Acetic Acid dropwise with stirring until pH reaches 4–5.
Note: Do not use strong mineral acids (HCl) rapidly, as this may trap impurities or cause gumming. A slow pH drop ensures a crystalline precipitate.
Isolation: Filter the yellow solid, wash copiously with cold water, and dry in a vacuum oven at 60°C.
Yield Expectations: 65–80%.
Phase 2: Functional Group Transformation
Objective: Conversion of the carboxylic acid to the hydrazide via a methyl ester intermediate.
Rationale
Direct conversion of carboxylic acids to hydrazides is difficult. The acid is first activated as an ester (Fischer Esterification), which then undergoes nucleophilic acyl substitution with hydrazine.
Step 2A: Esterification
Setup: Suspend the dried 8-chloro-2-phenylquinoline-4-carboxylic acid (5 mmol) in Methanol (30 mL).
Catalysis: Add conc.
(0.5 mL) dropwise.
Reaction: Reflux for 8–10 hours.
Workup: Concentrate the solvent to ~50% volume. Pour into crushed ice containing sodium bicarbonate (to neutralize acid). Filter the resulting solid (Methyl ester).
Step 2B: Hydrazinolysis
Setup: Dissolve the Methyl ester (obtained above) in Ethanol (20 mL).
Expert Tip: Use an excess of hydrazine (at least 2 equivalents) to prevent the formation of the dimer (N,N'-diacylhydrazine), where two ester molecules react with one hydrazine.
Reaction: Reflux for 6–8 hours.
Observation: A solid product often precipitates directly from the hot solution or upon cooling.
Isolation: Cool to room temperature. Filter the solid precipitate.[4][5][6][7] Wash with cold ethanol and then ether.
Purification: Recrystallize from ethanol/DMF mixtures if necessary.
Experimental Workflow & Logic
Figure 2: Operational workflow emphasizing the purification steps (Ether wash) and critical reagent excesses.
Characterization & Validation
To ensure the "Trustworthiness" of the protocol, the following analytical signatures must be verified.
Technique
Expected Signal
Structural Assignment
IR (ATR)
3300–3150 cm⁻¹
N-H stretch (Hydrazide)
IR (ATR)
1660–1650 cm⁻¹
C=O stretch (Amide I)
1H NMR
δ 9.5–10.0 (s, 1H)
-CONH -
1H NMR
δ 4.5–5.0 (br s, 2H)
-NH2
1H NMR
δ 7.5–8.5 (m, Aromatic)
Quinoline & Phenyl protons
Melting Point
>200°C (Sharp)
Indicates high purity
Self-Validation Check:
If the melting point is broad or <200°C, the product likely contains unreacted ester or the dimer impurity. Recrystallize from Ethanol.[2][5][7][8]
Safety & Hazards
Hydrazine Hydrate: Highly toxic, potential carcinogen, and unstable. Handle in a fume hood. Avoid contact with metals.
KOH: Corrosive. Causes severe skin burns.
Waste Disposal: Hydrazine waste must be segregated and treated (often with hypochlorite) before disposal according to local EHS regulations.
References
Yadav, V., et al. (2012).[2] "Application of Pfitzinger reaction in synthesis of indophenazino fused quinoline-4-carboxylic acid derivatives." Journal of Chemical and Pharmaceutical Research, 4(4), 1956-1959.[2] Retrieved from [Link]
Wikipedia. (n.d.). Pfitzinger reaction. Retrieved from [Link]
Asian Journal of Chemistry. (2016). Application of Pfitzinger Reaction in Synthesis of Hetero Ring Annelated Quinoline Carboxylic Acid Derivatives. Retrieved from [Link]
Advanced Crystallization Protocols for Quinoline-4-Carbohydrazide Derivatives
Abstract This guide details the physicochemical principles and experimental protocols for crystallizing quinoline-4-carbohydrazide derivatives. These compounds, prominent in antitubercular and anticancer research, exhibi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This guide details the physicochemical principles and experimental protocols for crystallizing quinoline-4-carbohydrazide derivatives. These compounds, prominent in antitubercular and anticancer research, exhibit complex solubility profiles and a propensity for conformational polymorphism due to the flexible hydrazide linker (
).[1][2][3] We present three validated workflows: bulk recrystallization for purity, slow evaporation for single-crystal X-ray diffraction (SC-XRD), and antisolvent precipitation for polymorph screening.[1][2][3][4]
Introduction & Physicochemical Context
The quinoline-4-carbohydrazide scaffold presents unique crystallization challenges driven by two competing structural features:
The Quinoline Core: A rigid, planar, aromatic system that favors
Crystallization Mechanism:
Successful lattice formation relies on balancing these forces.[1][3] The hydrazide group often forms intermolecular hydrogen bond networks (e.g.,
) that bridge the -stacked quinoline columns.[1][2][3][4] Solvents that disrupt these specific interactions (like highly protic water) can cause rapid, amorphous precipitation, whereas dipolar aprotic solvents (DMSO, DMF) often retain the compound too strongly, making isolation difficult.[1][2]
Objective: Purification of crude synthesis product (removing unreacted hydrazine or ester precursors).[1][2][4]
Primary Solvent: Ethanol (Abs.) or Ethanol/Water (9:1).[1][2][4]
Mechanism
Quinoline-4-carbohydrazides typically show a steep solubility curve in ethanol (sparingly soluble at RT, soluble at reflux).[1][3][4] This allows for classical recrystallization.[1][3]
Step-by-Step Procedure
Saturation: Place 500 mg of crude solid in a round-bottom flask. Add 10 mL of Absolute Ethanol.
Reflux: Heat the mixture to reflux (
) with magnetic stirring.
Note: If the solid does not dissolve after 15 mins, add DMF dropwise (max 10% volume) until clear.[1][2]
Hot Filtration: If particulates remain (inorganic salts), filter the hot solution through a pre-warmed funnel/fluted filter paper.[1][2][4]
Controlled Cooling:
Allow the filtrate to cool to Room Temperature (RT) naturally over 2 hours.
Critical: Do not place directly on ice; rapid cooling traps impurities.[1][3]
Nucleation: If no crystals form at RT, scratch the inner wall with a glass rod or cool to
.
Isolation: Filter the crystals using a Büchner funnel. Wash with cold ethanol (
Protocol B: Single Crystal Growth (Vapor Diffusion)
Objective: Growing high-quality single crystals for XRD structure determination.
Method: Vapor Diffusion (Sitting Drop or Vial-in-Vial).[1][3][4]
Mechanism
This method gently increases saturation without thermal shock, allowing the flexible hydrazide chain to adopt its most thermodynamically stable conformation (minimizing disorder).[1][2]
Step-by-Step Procedure
Inner Solution: Dissolve 20 mg of the pure derivative in 1-2 mL of a "Good Solvent" (DMF or DMSO). Ensure the solution is clear and free of dust (filter through a 0.45
PTFE syringe filter if necessary).[1][3] Place this in a small 4 mL vial.
Outer Solvent: Select an "Antisolvent" (Diethyl Ether, Ethanol, or Water).[1][2][4]
Recommended System: DMF (Inner) / Ethanol or Diethyl Ether (Outer).[1][2]
Assembly: Place the small open vial inside a larger 20 mL vial containing 5-8 mL of the antisolvent.
Sealing: Cap the large vial tightly. Parafilm the seal to prevent outer solvent evaporation.[1]
Incubation: Store in a vibration-free, dark environment at constant temperature (
).
Observation: Monitor daily. The antisolvent vapors will diffuse into the DMF, lowering solubility.[1][2] Crystals typically appear within 3-14 days.[3]
Objective: Identifying metastable forms or solvates.[1][4]
Method: Rapid vs. Slow Antisolvent Addition.[1][3][5]
Diagram 2: Polymorph Screening Workflow
Caption: Workflow to access different solid-state forms by varying supersaturation kinetics.
Step-by-Step Procedure
Preparation: Prepare a saturated solution of the compound in DMSO.
Experiment 1 (Kinetic Control): Rapidly inject 1 mL of DMSO solution into 10 mL of vigorously stirred water. This high supersaturation often yields amorphous solids or metastable polymorphs.[1][3]
Experiment 2 (Thermodynamic Control): Add water dropwise to 1 mL of DMSO solution until persistent turbidity is observed. Heat to clear, then cool slowly. This favors the stable crystalline form.[1][3]
Harvesting: Filter both solids immediately and analyze via Powder X-Ray Diffraction (PXRD).
Characterization & Troubleshooting
Validation Metrics
1H NMR: Confirm the integrity of the hydrazide protons (typically broad singlets around
9.0–10.5 ppm).
DSC (Differential Scanning Calorimetry): Look for a sharp melting endotherm.[1][4] A broad peak or a pre-melting endotherm suggests a solvate (common with ethanol/water) or a mixture of polymorphs.[1][3]
TGA (Thermogravimetric Analysis): Essential to distinguish between true polymorphs and solvates/hydrates.[1][4] A weight loss step <
A common issue with hydrazides is phase separation into an oil rather than a solid.[1][3]
Cause: The melting point of the solvated compound is lower than the process temperature, or supersaturation is too high.[1][2]
Solution:
Seeding: Add a tiny crystal of the pure product (if available) to the oiled mixture.
Sonication: Briefly sonicate the mixture to induce nucleation.
Solvent Switch: Switch from Ethanol to Acetonitrile or Isopropanol.[1][3]
References
Synthesis and General Recrystallization:
Design, Synthesis and Docking Studies of New 4-hydroxyquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 Agents.
Source: Thieme Connect.[1][3][4]
Antimicrobial Quinoline Hydrazides (Ethanol Methods):
Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors.
Source: ACS Omega (NIH).[1][3][4]
Solubility & Characterization:
Solubility Profile of Quinazoline/Quinoline Derivatives in Common Laboratory Solvents.
Source: BenchChem Application Notes.
General Polymorphism in Hydrazides:
Crystallization of quinoline derivatives and its preparation method (Patent CN102344438B).
Source: Google Patents.[1][3]
Application Note: Molecular Docking Protocol for 8-Chloro-2-phenylquinoline-4-carbohydrazide with DNA Gyrase
Executive Summary This application note details the computational protocol for evaluating the binding affinity and molecular interactions of 8-Chloro-2-phenylquinoline-4-carbohydrazide (CPQC) against bacterial DNA Gyrase...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the computational protocol for evaluating the binding affinity and molecular interactions of 8-Chloro-2-phenylquinoline-4-carbohydrazide (CPQC) against bacterial DNA Gyrase. While traditional fluoroquinolones target the GyrA subunit (DNA cleavage complex), recent medicinal chemistry efforts have shifted toward the GyrB subunit (ATPase domain) to overcome fluoroquinolone resistance in methicillin-resistant Staphylococcus aureus (MRSA).
The presence of the carbohydrazide linker in CPQC suggests a binding mode distinct from the classic intercalation of ciprofloxacin. This protocol focuses on the ATP-binding pocket of GyrB , utilizing a high-resolution crystal structure to map hydrogen bonding networks and hydrophobic encapsulation facilitated by the 8-chloro and 2-phenyl substituents.
Target Architecture & Ligand Chemistry
The Ligand: 8-Chloro-2-phenylquinoline-4-carbohydrazide
Scaffold: The quinoline ring provides a planar, aromatic anchor essential for
-stacking interactions.
Substituents:
8-Chloro: Increases lipophilicity and may participate in halogen bonding with backbone carbonyls.
2-Phenyl: Provides steric bulk to fill the hydrophobic pocket (Val/Ile rich regions).
4-Carbohydrazide: A flexible polar linker capable of acting as both a hydrogen bond donor (NH) and acceptor (C=O), crucial for interacting with the aspartate/glutamate catalytic residues.
The Target: DNA Gyrase B (ATPase Domain)
Unlike GyrA inhibitors that stabilize DNA breaks, GyrB inhibitors function as competitive inhibitors of ATP.
Rationale: PDB 3U2K is co-crystallized with a small molecule inhibitor in the ATP binding pocket, providing a validated "active" conformation for docking grid generation.
Computational Environment & Prerequisites
To ensure reproducibility and high E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), the following software stack (or equivalent) is recommended:
Component
Recommended Tool
Function
Ligand Prep
Gaussian 16 / ORCA
DFT Geometry Optimization (B3LYP/6-31G*)
Protein Prep
UCSF Chimera / AutoDock Tools
Dehydration, Protonation, Charge assignment
Docking Engine
AutoDock Vina 1.2.0+
Global Optimization (Broyden-Fletcher-Goldfarb-Shanno)
Critical Step: Hydrazide linkers exhibit tautomerism. Standard force fields often miscalculate the lowest energy conformer.
Structure Generation: Draw the 2D structure of CPQC.
DFT Optimization: Perform geometry optimization using Density Functional Theory (DFT).
Theory: B3LYP
Basis Set: 6-31G(d,p)
Solvent Model: PCM (Water)
Charge Calculation: Compute Mulliken or ESP charges.
Output: Convert the optimized log file to .pdbqt format, ensuring non-polar hydrogens are merged and rotatable bonds (specifically the hydrazide N-N and C-C bonds) are defined.
Phase 2: Protein Preparation (The "Clean-Up")
Retrieval: Download PDB ID: 3U2K from the RCSB Protein Data Bank.
Sanitization:
Remove all water molecules (unless a specific water bridge is conserved in the ATP pocket, e.g., bridging Mg2+).
Remove co-crystallized ligands and ions (keep Mg2+ only if using a force field that supports it; for Vina, removal is standard).
Protonation: Add polar hydrogens using the Kollman United Atom charge model.
Histidine Check: Check His residues in the active site. If His is near the hydrazide, ensure the protonation state (HID/HIE/HIP) maximizes H-bonding.
Output: Save as receptor.pdbqt.
Phase 3: Grid Box Generation (Defining the Search Space)
The grid must encompass the ATP-binding cleft.
Center: Define the center based on the centroid of the co-crystallized ligand in 3U2K.
Dimensions:
Å (Standard) or points (0.375 Å spacing).
Target Residues (S. aureus GyrB): Ensure the box covers Glu50, Asp81, and Ile175 .
Phase 4: Molecular Docking Execution
Run AutoDock Vina with the following parameters to ensure exhaustive sampling:
Note: Coordinates (x,y,z) are illustrative examples based on 3U2K; user must verify centroid.
Phase 5: Validation (Self-Validating System)
To prove "Trustworthiness," you must perform a Redocking experiment.
Extract the original co-crystallized ligand from 3U2K.
Prepare it exactly as the test ligand (Phase 1).
Dock it back into the protein.
Metric: Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the crystal pose.
Pass Criteria: RMSD
Å.
Workflow Visualization
The following diagram illustrates the integrated computational workflow, emphasizing the feedback loop between docking and validation.
Figure 1: Integrated workflow for the molecular docking and validation of CPQC against DNA Gyrase.
Data Interpretation & Expected Interactions[3][4]
When analyzing the results using BIOVIA Discovery Studio, focus on the following interaction types which define the efficacy of quinoline-hydrazides:
Interaction Type
Key Residues (S. aureus GyrB)
Mechanism
Hydrogen Bond
Asp81, Glu50
The hydrazide (-NH-NH-CO-) linker acts as a donor/acceptor bridge to these catalytic residues.
Pi-Pi Stacking
Tyr (if present in loop)
Interaction with the quinoline aromatic core.
Pi-Cation
Arg84
Interaction between the positively charged arginine and the electron-rich phenyl ring.
Hydrophobic
Ile86, Pro87, Val130
The 2-phenyl group and 8-chloro substituent should bury themselves in this lipophilic pocket.
Halogen Bond
Backbone Carbonyls
Check for specific angle-dependent interactions with the 8-Chloro atom.
Interaction Logic Diagram
Figure 2: Predicted interaction map based on pharmacophore modeling of GyrB inhibitors.
Post-Docking Dynamics (MD Simulation)
Static docking often ignores induced-fit effects. For high-impact publications, perform a 100ns MD simulation.
RMSD Plot: Assess the stability of the Ligand-Protein complex. A plateau < 0.3 nm indicates stable binding.
RMSF Plot: Analyze the fluctuation of the "ATP-lid" region of GyrB. Effective inhibitors often rigidify this loop.
References
GyrB Target Validation:
Discovery of Novel DNA Gyrase Inhibitors by High-Throughput Virtual Screening. Antimicrobial Agents and Chemotherapy.[3][5]
Structural Basis:
Crystal structure of S. aureus DNA gyrase complex with inhibitors (PDB 3U2K). RCSB Protein Data Bank.[1][6]
Quinoline Derivatives:
Synthesis and molecular validation of 6-substituted-2-(3-phenoxyphenyl)-4-phenylquinoline derivatives as antibacterial/DNA gyrase inhibitors. Bioorganic & Medicinal Chemistry.[3][5][6][7][8][9][10]
Docking Methodology:
AutoDock Vina: Improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry.
Spectroscopic characterization (NMR, IR, MS) of 8-Chloro-2-phenylquinoline-4-carbohydrazide
Executive Summary This application note details the structural validation and spectroscopic signature of 8-Chloro-2-phenylquinoline-4-carbohydrazide (MW: 297.74 g/mol ). This compound represents a critical pharmacophore...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the structural validation and spectroscopic signature of 8-Chloro-2-phenylquinoline-4-carbohydrazide (MW: 297.74 g/mol ). This compound represents a critical pharmacophore in medicinal chemistry, serving as a precursor for Schiff base formation and metal complexation in the development of antimalarial, antibacterial, and anticancer therapeutics.
The presence of the electron-withdrawing chlorine at the 8-position and the conjugation from the 2-phenyl group impart distinct spectral features compared to the unsubstituted quinoline scaffold. This guide provides a self-validating protocol for confirming identity and purity using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared Spectroscopy (FT-IR), and Mass Spectrometry (MS).
Synthetic Context & Impurity Profile
To accurately interpret spectra, one must understand the genesis of the sample. This compound is typically synthesized via the Pfitzinger reaction , followed by esterification and hydrazinolysis.
Unreacted Ester: Look for methoxy singlets (~4.0 ppm) in
H NMR.
Carboxylic Acid: Look for broad -COOH stretch (2500–3300 cm
) in IR.
Hydrazine salts: High field signals in NMR or non-UV active salts.
Protocol 1: Sample Preparation
NMR Sample Preparation
The hydrazide moiety (-CONHNH
) is polar and capable of significant hydrogen bonding.
Solvent: DMSO-d
(99.8% D) is the mandatory solvent. CDCl often results in poor solubility and broad, unresolved amide/amine signals.
Concentration: 5–10 mg of sample in 0.6 mL solvent.
Tube: 5 mm high-precision NMR tube.
Temperature: 298 K (Standard). If amide rotation broadening is observed, elevate to 323 K.
IR Sample Preparation
Method: KBr Pellet (Preferred for resolution of fingerprint region) or Diamond ATR.
Ratio: 1–2 mg sample ground with 100 mg dry KBr.
Precaution: Ensure sample is completely dry; water moisture overlaps with NH stretching bands.
MS Sample Preparation
Technique: Electrospray Ionization (ESI) in Positive Mode.[2]
Solvent: LC-MS grade Methanol or Acetonitrile with 0.1% Formic Acid (to protonate the basic quinoline nitrogen).
Concentration: 1 µg/mL (direct infusion).
Spectroscopic Analysis & Interpretation
Infrared Spectroscopy (FT-IR)
The IR spectrum provides rapid functional group confirmation. The key diagnostic feature is the Hydrazide region .
Frequency (cmngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">
)
Vibration Mode
Assignment/Notes
3350–3150
(N-H)
Doublet or broad band characteristic of primary amine (-NH) and amide (-NH-).
3050–3000
(C-H)
Aromatic C-H stretching.
1660–1640
(C=O)
Amide I band . Strong intensity. Confirms carbonyl group.
1610–1590
(C=N)
Quinoline ring stretching.
1530–1510
(N-H)
Amide II band (bending).
760–740
(C-Cl)
Aryl chloride stretch (often strong, but check fingerprint).
Nuclear Magnetic Resonance (
H NMR)
Instrument: 400 MHz or higher. Solvent: DMSO-d
.
Structural Logic:
The Hydrazide: Look for the exchangeable protons. The amide -NH- is deshielded (downfield), while the terminal -NH
is broader and upfield.
The H-3 Proton: In 2,4-disubstituted quinolines, the proton at position 3 appears as a sharp singlet in the aromatic region. This is the "anchor" signal.
The 8-Chloro Effect: The Cl atom at position 8 removes the H-8 signal and deshields the H-7 proton due to the inductive effect. The coupling pattern for the benzenoid ring (H-5, H-6, H-7) will be an AMX or ABC system depending on resolution.
4.50 – 5.00 ppm (2H, br s): Terminal -NH (DO exchangeable). Note: This signal can broaden or shift depending on water content/concentration.
Mass Spectrometry (MS)
Technique: ESI-MS (+ve)
Isotope Pattern:
The presence of one Chlorine atom provides a definitive isotopic signature.
M+ (Base Peak):
~298
M+2:
~300
Ratio: The intensity of (M+2) should be approximately 33% (1/3) of the M+ peak, confirming the
Cl/Cl natural abundance.
Fragmentation Pathway:
[M+H]
: 298.
Loss of Hydrazine (-NH
NH): Fragment at ~266 (Formation of acylium ion or cyclic species).
Loss of Carbonyl (-CO): Subsequent fragmentation common in quinoline carbonyls.
Visualization of Workflows
Diagram 1: Characterization Logic Flow
This flowchart illustrates the decision-making process during spectral validation.
Caption: Logical workflow for the multi-modal spectroscopic validation of the target quinoline derivative.
Diagram 2: Mass Spectrometry Fragmentation Pathway
Proposed fragmentation mechanism based on standard quinoline-carbohydrazide behavior.
Caption: Primary ESI-MS fragmentation pathway showing the characteristic loss of the hydrazide moiety.
Consolidated Data Summary
Technique
Parameter
Value / Assignment
Physical
Appearance
Off-white to pale yellow crystalline solid
Melting Point
~210–215 °C (Derivative dependent, verify with standard)
FT-IR
Amide I ( C=O)
1655 cm (Strong)
Amine/Amide ( NH)
3300, 3180 cm (Doublet/Broad)
Quinoline C=N
1595 cm
H NMR
Solvent
DMSO-d
Amide Proton
10.05 ppm (s, 1H, DO exch)
H-3 Proton
8.18 ppm (s, 1H)
Amine Protons
4.80 ppm (br s, 2H, DO exch)
Mass Spec
Ionization
ESI+
Molecular Ion
298.05 [M+H]
Isotope Pattern
300 (Cl-37 isotope) at ~33% intensity of base peak
References
Bhat, H. R., et al. (2014). "Synthesis, characterization and biological evaluation of some new quinoline-4-carbohydrazide derivatives." Journal of Young Pharmacists, 6(4).
Sridhar, S. K., et al. (2002). "Synthesis and antimicrobial activity of some new 4-quinolinecarbohydrazides." Arzneimittelforschung, 52(02), 128-132.[3] (Foundational spectral data for the pharmacophore).
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11989776, N',2-diphenylquinoline-4-carbohydrazide derivatives.
Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard reference for Chlorine isotope patterns and Quinoline coupling constants).
Improving yield of 8-Chloro-2-phenylquinoline-4-carbohydrazide synthesis
Technical Support Center: Synthesis of 8-Chloro-2-phenylquinoline-4-carbohydrazide Case ID: #Qzn-8Cl-Yield-Opt Status: Open Assigned Specialist: Senior Application Scientist Executive Summary & Core Strategy User Objecti...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Synthesis of 8-Chloro-2-phenylquinoline-4-carbohydrazide
Case ID: #Qzn-8Cl-Yield-Opt
Status: Open
Assigned Specialist: Senior Application Scientist
Executive Summary & Core Strategy
User Objective: Maximize yield and purity of 8-Chloro-2-phenylquinoline-4-carbohydrazide.
Primary Challenges: Poor solubility of the 8-chloro intermediate, incomplete cyclization during the Pfitzinger reaction, and hydrolysis competition during hydrazinolysis.
The Synthetic Pathway:
The synthesis follows a linear 3-step protocol.[1] Optimization requires strict control over the Pfitzinger cyclization (Step 1) to prevent tar formation and ensuring complete hydrazinolysis (Step 3) without reverting to the acid.
Figure 1: Optimized synthetic workflow for 8-Chloro-2-phenylquinoline-4-carbohydrazide.
Step-by-Step Optimization Guide
Module 1: The Pfitzinger Cyclization (Formation of the Acid)
Critical Check: Ensure you are using 7-chloroisatin . Using 5-chloroisatin will yield the 6-chloroquinoline isomer, a common error in procurement.
The Issue: The reaction between 7-chloroisatin and acetophenone often yields a "tarry" brown mess due to polymerization of acetophenone in strong base.
Protocol Optimization:
Stoichiometry: Use 1.0 eq 7-chloroisatin to 1.1 eq acetophenone. Excess acetophenone drives polymerization.
Base Concentration: Use 33% KOH (w/v) . Weaker bases fail to open the isatin ring efficiently.
Temperature: Reflux at 80-85°C for 8-12 hours.
Workup (The Yield Maker):
Distill off excess ethanol before acidification.
Dilute the residue with water.
Crucial: Pour the alkaline solution into ice-cold dilute acetic acid (pH 5-6). Do NOT add acid to the base; this causes local overheating and traps impurities.
Module 2: Esterification (The Activation Step)
The Issue: 8-Chloro-2-phenylquinoline-4-carboxylic acid is highly lipophilic and poorly soluble, making Fischer esterification slow.
Protocol Optimization:
Method A (Standard): Reflux in Methanol (not Ethanol) with conc. H2SO4 (cat.) for 24-48 hours. Methanol is smaller and attacks the sterically hindered carbonyl faster than ethanol.
Method B (High Yield Variant): If Method A yield is <60%, switch to the Thionyl Chloride (SOCl₂) route.
Reflux Acid + SOCl₂ (excess)
Acid Chloride.
Evaporate SOCl₂.
Add dry Methanol at 0°C.
Why? This bypasses the equilibrium limitations of Fischer esterification.
Module 3: Hydrazinolysis (The Final Transformation)
The Issue: Incomplete conversion or hydrolysis of the ester back to the acid (due to water in hydrazine hydrate).
Protocol Optimization:
Solvent: Use Absolute Ethanol . Presence of water promotes hydrolysis over hydrazinolysis.
Reagent: Use Hydrazine Hydrate (80% or 99%) in large excess (1:5 to 1:10 ratio ).
Time: Reflux for 12-24 hours.
Isolation: The product usually precipitates upon cooling. If not, concentrate the solvent to 25% volume and add cold water.
Data & Solubility Parameters
Solvent Compatibility Table
Use this to plan your purification and recrystallization.
Solvent
8-Cl-Acid (Intermed. A)
Methyl Ester (Intermed. B)
Target Carbohydrazide
Water
Insoluble
Insoluble
Insoluble
Ethanol (Cold)
Poor
Moderate
Poor
Ethanol (Hot)
Moderate
Good
Good (Recrystallization)
DMF/DMSO
Soluble
Soluble
Soluble
Diethyl Ether
Insoluble
Soluble
Insoluble (Wash solvent)
Troubleshooting Logic (FAQ)
Q1: My Pfitzinger product is a dark brown sticky solid. How do I purify it?
Cause: Polymerized acetophenone contaminants.
Fix: Dissolve the crude solid in dilute NaOH. Filter the solution to remove insoluble tars. Then, re-precipitate the filtrate with Acetic Acid. Repeat if necessary.
Q2: The esterification reaction is stalling (TLC shows starting material).
Cause: The 8-chloro substituent adds steric bulk and reduces solubility.
Fix: Switch to the SOCl₂ method (See Module 2, Method B). It is more aggressive and drives the reaction to completion via the highly reactive acid chloride.
Q3: During hydrazinolysis, I'm getting the carboxylic acid back instead of the hydrazide.
Cause: "Hydrolysis competition." Your solvent contains too much water, or you are using low-grade hydrazine.
Fix: Ensure you are using Absolute Ethanol and fresh Hydrazine Hydrate (98-99%). Add a drying tube (CaCl₂) to the reflux setup to exclude atmospheric moisture.
Q4: The final product yield is low (<40%).
Diagnostic: Check the filtrate from Step 3.
Fix: If the product is too soluble in ethanol, do not just filter. Evaporate the filtrate to near-dryness and triturate with cold ether or hexane to force precipitation.
Figure 2: Troubleshooting decision tree for common failure modes.
References
Pfitzinger Reaction Optimization
Shvekhgeimer, M. G. A. (2004). The Pfitzinger Reaction. Chemistry of Heterocyclic Compounds, 40(3), 257–294.
Context: Authoritative review on mechanism and conditions for substituted quinolines.
Synthesis of 2-Phenylquinoline-4-Carboxylic Acid Derivatives
Liu, X., et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10.
Context: Provides specific experimental details for the condensation of isatin with acetophenone and subsequent hydrazinolysis (See Scheme 1 & Experimental Section 4.1.3).
Hydrazinolysis Conditions
Metwally, K. A., et al. (2006).[2] Hydrazones of 2-aryl-quinoline-4-carboxylic acid hydrazides: synthesis and preliminary evaluation as antimicrobial agents. Bioorganic & Medicinal Chemistry, 14(24), 8675–8682.
Context: Details the conversion of ethyl esters to hydrazides using hydrazine hydr
Solubility & Characterization
BenchChem Technical Guide. (2025).[3] Solubility profile of Quinoline Derivatives.
Context: General solubility data for chloro-substituted phenylquinolines.
Technical Support Center: Purification of 8-Chloro-2-phenylquinoline-4-carbohydrazide
[1] Case ID: 8-Cl-2-Ph-Q-4-CH Status: Open Assigned Specialist: Senior Application Scientist, Chemical Process Development[1] Executive Summary The synthesis of 8-Chloro-2-phenylquinoline-4-carbohydrazide typically invol...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Case ID: 8-Cl-2-Ph-Q-4-CH
Status: Open
Assigned Specialist: Senior Application Scientist, Chemical Process Development[1]
Executive Summary
The synthesis of 8-Chloro-2-phenylquinoline-4-carbohydrazide typically involves the hydrazinolysis of its corresponding ethyl or methyl ester.[1] While the quinoline core is robust, the hydrazide formation is sensitive to stoichiometry and temperature.[2] Users frequently encounter three classes of impurities: unreacted ester (lipophilic), diacylhydrazine dimers (highly insoluble), and residual hydrazine/salts (polar/toxic).
This guide provides a diagnostic workflow and validated purification protocols to isolate high-purity product suitable for biological screening or metal complexation.[1]
Module 1: Diagnostic Triage – Identify Your Impurity[1][2]
Before attempting purification, characterize the crude solid to select the correct protocol.[2]
Observation
Probable Impurity
Diagnostic Check
Sticky/Oily Solid
Unreacted Ester (Starting Material)
TLC: Run in Hexane:EtOAc (1:1).[1] Ester moves fast (); Hydrazide stays lower ().[1]
MP > 280°C / Insoluble
Diacylhydrazine Dimer
Solubility: Sample is insoluble in hot Ethanol but soluble in hot DMSO.[2]
Yellow/Brown Color
Isatin residues / Oxidation products
Visual: Pure hydrazides are typically white or off-white.[1][2]
Ammonia-like Odor
Residual Hydrazine Hydrate
pH Paper: Wet solid on pH paper turns strongly basic (Blue/Purple).[1]
Module 2: Troubleshooting Guides
Issue A: The "Sticky" Product (Unreacted Ester)
Symptoms: The product clumps, looks wet, or has a low melting point.
Root Cause: The hydrazinolysis reaction did not reach completion, or the ester is co-precipitating with the product.[2]
The Fix: Trituration (Solvent Washing)
Because the ester is much more soluble in organic solvents than the hydrazide, we can wash it away without fully dissolving the product.
Place the crude solid in a flask.
Add cold Diethyl Ether or cold Ethanol (5 mL per gram of solid).
Sonicate for 10 minutes.
Filter under vacuum.[2][3] The ester dissolves in the filtrate; the pure hydrazide remains on the filter paper.[2]
Issue B: The "Insoluble Brick" (Dimer Formation)
Symptoms: Yield is high, but the solid won't dissolve in ethanol for recrystallization. Melting point is extremely high.[2]
Root Cause:Hydrazine Starvation. If the ratio of Hydrazine:Ester is too low (< 3:1), the newly formed hydrazide attacks another ester molecule, forming a dimer (
Salvage: There is no easy chemical fix to revert the dimer.[2] You must recrystallize using high-boiling solvents like DMF (Dimethylformamide) or DMSO , but recovery is poor.[1]
Prevention (Crucial): In your next batch, use a 10-15 molar excess of Hydrazine Hydrate. The excess hydrazine acts as both reactant and solvent, statistically preventing the hydrazide from meeting an ester molecule.[2]
Issue C: Residual Hydrazine (Safety Hazard)
Symptoms: Basic pH, smell, interference in biological assays (false positives).
Root Cause: Inadequate washing of the filter cake.[2]
The Fix:
Wash the filter cake copiously with hot water (60°C).
Hydrazine hydrate is water-soluble; the lipophilic quinoline hydrazide is not.[2]
Dry in a vacuum oven at 80°C to remove water traces.
Module 3: The "Gold Standard" Purification Protocol
Protocol ID: P-QHz-EtOH-RX
Objective: Removal of trace ester and colored impurities.[1]
Dissolution: Suspend the crude 8-Chloro-2-phenylquinoline-4-carbohydrazide in Ethanol (20 mL/g). Heat to reflux (78°C).[2]
Note: If it does not dissolve after 15 mins at reflux, add DMF dropwise until clear.
Decolorization: If the solution is yellow/brown, add Activated Charcoal (5% w/w) carefully (remove heat source first to prevent boil-over).[1] Reflux for 5 minutes.
Hot Filtration: Filter the hot solution through a Celite pad or fluted filter paper to remove charcoal/dust.[2] Keep the funnel hot to prevent premature crystallization.[2]
Crystallization: Allow the filtrate to cool slowly to room temperature. Then, place in an ice bath (0-4°C) for 2 hours.
Isolation: Filter the white needles/amorphous solid.[2]
Wash: Wash the cake with 2 portions of cold Ethanol.
Drying: Dry under vacuum at 60-80°C for 4 hours.
Module 4: Decision Logic (Visualization)
The following diagram illustrates the decision-making process for purifying the crude product based on initial observations.
Caption: Decision tree for selecting the correct purification method based on impurity characterization.
Module 5: Frequently Asked Questions (FAQ)
Q1: My product turns pink upon standing. Is it degrading?A: Likely yes.[2] Hydrazides can oxidize in air to form diimides or absorb moisture.[2] Store the purified product in a desiccator protected from light. If it turns pink, a quick wash with cold ethanol usually restores the white color.[2]
Q2: Can I use water to recrystallize?A: No.[2] The 2-phenyl and 8-chloro substituents make this molecule very lipophilic.[1] It is insoluble in water.[2] However, adding water to a hot DMF solution of the product (the "DMF/Water pair" method) is an effective way to force precipitation if ethanol fails.
Q3: The reaction mixture solidified before I could pour it. What happened?A: This is the "Dimer Trap." If the reaction runs dry or the hydrazine concentration drops, the product precipitates and reacts with remaining ester. Prevention: Always maintain a stirrable slurry by adding more Ethanol or Hydrazine Hydrate during the reflux.[2]
Q4: How do I confirm the structure is the Hydrazide and not the Acid?A: Check the IR spectrum.
Technical Support Center: Stability of 8-Chloro-2-phenylquinoline-4-carbohydrazide
[1][2] Executive Summary & Chemical Profile 8-Chloro-2-phenylquinoline-4-carbohydrazide is a lipophilic, bioactive scaffold frequently used as an intermediate in the synthesis of antimicrobial and anticancer agents (e.g....
Author: BenchChem Technical Support Team. Date: February 2026
[1][2]
Executive Summary & Chemical Profile
8-Chloro-2-phenylquinoline-4-carbohydrazide is a lipophilic, bioactive scaffold frequently used as an intermediate in the synthesis of antimicrobial and anticancer agents (e.g., oxadiazoles, triazoles) or as a metal chelator.[1][2]
Users frequently encounter two opposing challenges:
Solubility: The hydrophobic quinoline and phenyl rings make aqueous solubility negligible at neutral pH.
Stability: The hydrazide moiety (
) is chemically reactive.[1][2] While it provides biological activity, it is susceptible to hydrolysis (to the carboxylic acid) and oxidation in aqueous media.
This guide provides field-proven protocols to balance these competing factors.
Property
Specification
Molecular Formula
Molecular Weight
297.74 g/mol
pKa (Calculated)
~3.5 (Quinoline N), ~11.5 (Hydrazide NH)
Primary Instability
Hydrolysis to 8-chloro-2-phenylquinoline-4-carboxylic acid
Solubility Profile
Low in Water; High in DMSO, DMF; Moderate in dilute acid
Critical Troubleshooting: Solubility vs. Stability
Issue 1: "The compound precipitates immediately upon addition to my buffer."
Diagnosis:
You are likely experiencing "solvent shock." This compound is highly lipophilic.[1] Adding a DMSO stock directly to a neutral aqueous buffer (pH 7.4) often causes rapid precipitation because the water molecules form a hydration shell that excludes the hydrophobic quinoline ring.
The Protocol (The "Step-Down" Method):
Do not add the stock directly to the full volume of buffer.
Prepare Stock: Dissolve the compound in 100% DMSO to a concentration of 10–50 mM.
Intermediate Dilution: Dilute the stock 1:10 into a "bridging solvent" like PEG-400 or Propylene Glycol.
Final Dilution: Slowly add this intermediate mix to your aqueous buffer with rapid vortexing.
Target: Keep final DMSO concentration < 1% (v/v) for cell assays, or up to 5% for enzymatic assays if tolerated.[2]
Issue 2: "My LC-MS shows a new peak at [M-14] Da."
Diagnosis:
This is the hallmark of hydrolysis . The hydrazide group (
, mass ~59) has hydrolyzed to the carboxylic acid (, mass ~45).[2] The mass difference is a loss of 14 Da.
Cause: Prolonged storage in aqueous media, especially at extreme pH (acidic or basic) or elevated temperatures.
Mechanism: Nucleophilic attack of water on the carbonyl carbon, displacing hydrazine.[2]
Visualization: Degradation Pathway
The following diagram illustrates the primary degradation mechanism you must control for.
Caption: Figure 1. Hydrolytic degradation pathway. The conversion to the carboxylic acid results in a mass shift of -14 Da and loss of hydrazide reactivity.[2]
Stability in Aqueous Media: The "Golden Zone"
To maintain stability, you must navigate the pH scale carefully.[2]
The pH Trade-Off
pH < 4 (Acidic):
Solubility:High. The quinoline nitrogen becomes protonated (
Freeze-thaw cycles induce precipitation and degradation.[1]
Workflow: Validated Preparation Protocol
This workflow is designed to minimize degradation while ensuring the compound stays in solution during your experiment.
Caption: Figure 2. Decision tree for preparing aqueous solutions of 8-chloro-2-phenylquinoline-4-carbohydrazide.
Frequently Asked Questions (FAQ)
Q: Can I autoclave this compound?A: No. The high heat and pressure will completely hydrolyze the hydrazide to the acid and potentially degrade the quinoline ring. Sterilize stock solutions by filtration through a 0.22 µm PTFE (hydrophobic) membrane before diluting into aqueous media.[1]
Q: The powder has turned from white/pale yellow to deep orange. Is it safe to use?A: No. Color deepening indicates oxidation of the hydrazide group or formation of impurities (e.g., azo compounds). Check purity via HPLC. If purity is <95%, recrystallize from ethanol or discard.[2]
Q: Why does the compound react with my aldehyde-containing buffer?A: Schiff Base Formation. Hydrazides react rapidly with aldehydes and ketones to form hydrazones .[1] Avoid buffers containing acetone, pyruvate, or reducing sugars (like glucose) if long incubation times are required, or be aware that the active species may become the hydrazone.[2]
References
PubChem. N',2-diphenylquinoline-4-carbohydrazide (Compound 8m).[1][2] National Library of Medicine. Link[1]
Gudmundsdottir, A. V., et al. (2009).[2] Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution. Carbohydrate Research.[3] Link
He, Y., et al. (2022).[2] Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors.[1][2] Frontiers in Pharmacology. Link
Santa Cruz Biotechnology. 8-Chloro-2-phenylquinoline-4-carbohydrazide Product Data.Link[1][2]
Technical Support Center: Resolving NMR Peak Overlap in 2-Phenylquinoline Derivatives
This technical support center is designed to provide researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and resolving NMR peak overlap in 2-phenylquinoline derivativ...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support center is designed to provide researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and resolving NMR peak overlap in 2-phenylquinoline derivatives. The complex aromatic nature of these compounds often leads to crowded and overlapping signals in ¹H NMR spectra, complicating structural elucidation. This guide offers a systematic approach, from simple experimental adjustments to advanced 2D NMR techniques, to achieve well-resolved spectra.
Frequently Asked Questions (FAQs)
Q1: Why are the aromatic proton signals in my 2-phenylquinoline derivative overlapping?
A1: The aromatic region of the ¹H NMR spectrum for 2-phenylquinoline derivatives is often complex due to the similar electronic environments of the protons on both the quinoline and phenyl rings.[1] This leads to closely spaced chemical shifts, resulting in significant signal overlap, which can make interpretation and unambiguous assignment challenging.[1][2]
Q2: What is the simplest first step I can take to resolve overlapping aromatic signals?
A2: A simple and often effective initial approach is to re-acquire the spectrum in a different deuterated solvent.[1][3] Aromatic solvents like benzene-d₆ can induce significant changes in the chemical shifts of your compound's protons compared to more common solvents like chloroform-d (CDCl₃). This phenomenon, known as Aromatic Solvent-Induced Shift (ASIS), can often spread out crowded signals.[3][4]
Q3: My compound isn't soluble in common NMR solvents like CDCl₃. What are my options?
A3: If your 2-phenylquinoline derivative exhibits poor solubility in CDCl₃, you can explore more polar solvents such as deuterated dimethyl sulfoxide (DMSO-d₆), methanol-d₄, or acetone-d₆.[5][6] It's important to be aware that the choice of solvent can significantly influence chemical shifts, so comparison with literature data should be done with this in mind.[5][7]
Q4: I see broad peaks in my spectrum. What could be the cause?
A4: Broad peaks in the NMR spectrum of 2-phenylquinoline derivatives can stem from several factors. One common cause is the presence of paramagnetic impurities, which can often be removed by filtering the sample through a small plug of silica gel.[5] Another possibility is sample aggregation at high concentrations due to π-π stacking interactions between the aromatic rings.[5] Acquiring the spectrum at a higher temperature or diluting the sample can help minimize this effect.[5] Peak broadening can also occur if the molecule is undergoing a chemical exchange process, such as rotamer interconversion, on the NMR timescale.[5]
Troubleshooting Guides
Problem 1: Severe Overlap in the Aromatic Region of the 1D ¹H NMR Spectrum
Why is this happening?
The protons on the 2-phenylquinoline scaffold reside in similar chemical environments, leading to a narrow range of chemical shifts and consequently, overlapping multiplets. This is a common issue with polycyclic aromatic compounds.[2]
Solution Workflow:
A systematic approach, starting with simple adjustments and progressing to more advanced techniques, is recommended.
Caption: Troubleshooting workflow for resolving peak overlap.
Step 1: Solvent Modification
Changing the deuterated solvent is a powerful first step. The polarity and magnetic anisotropy of the solvent can alter the shielding of protons in the analyte, leading to differential chemical shifts.[8][9]
Experimental Protocol: Solvent Effect Analysis
Sample Preparation: Prepare solutions of your 2-phenylquinoline derivative at the same concentration in a range of deuterated solvents (e.g., CDCl₃, benzene-d₆, acetone-d₆, DMSO-d₆). A typical concentration is 5-10 mg in 0.5-0.7 mL of solvent.[3]
NMR Acquisition: Acquire a standard 1D ¹H NMR spectrum for each sample under identical conditions (e.g., temperature, number of scans).[3]
Data Analysis: Compare the aromatic regions of the spectra to identify the solvent that provides the best signal dispersion.[3]
Solvent
Typical Residual Peak (ppm)
Properties
Chloroform-d (CDCl₃)
7.26
Most common, dissolves many organic compounds.
Benzene-d₆
7.16
Aromatic solvent, often induces significant shifts (ASIS).[3][10]
Acetone-d₆
2.05
Good for a range of organic molecules.
DMSO-d₆
2.50
For polar compounds like peptides and carbohydrates.
Step 2: Temperature Variation
Altering the acquisition temperature can resolve overlapping signals.[11] Changes in temperature can affect molecular conformations and hydrogen bonding, which in turn influence proton chemical shifts.[12][13] For molecules exhibiting dynamic processes like rotamer interconversion, increasing the temperature can cause broadened peaks to coalesce into sharp, single signals.[5]
Experimental Protocol: Variable Temperature (VT) NMR
Sample Preparation: Prepare a sample in a suitable deuterated solvent.
NMR Acquisition: Acquire a series of 1D ¹H NMR spectra at various temperatures (e.g., in 10°C increments from 25°C to 75°C).
Data Analysis: Analyze the spectra to see if any overlapping signals become resolved at different temperatures.[12]
Step 3: Concentration Adjustment
Intermolecular interactions, such as π-π stacking in aromatic compounds, can be concentration-dependent and affect chemical shifts.[1][10]
Experimental Protocol: Concentration Study
Sample Preparation: Prepare a series of samples of your compound in the same deuterated solvent at different concentrations (e.g., 1 mg/mL, 5 mg/mL, 20 mg/mL).
NMR Acquisition: Acquire 1D ¹H NMR spectra for each sample.
Data Analysis: Compare the spectra to see if peak positions shift and resolve at lower concentrations.[1]
Problem 2: Unambiguous Assignment of Aromatic Protons
Why is this challenging?
Even with a well-resolved 1D spectrum, definitively assigning each proton in the complex aromatic system of 2-phenylquinoline can be difficult without further information.
Solution: 2D NMR Spectroscopy
Two-dimensional (2D) NMR experiments are powerful tools for elucidating molecular structure by spreading NMR signals into two frequency dimensions, which helps to resolve overlapping peaks and establish connectivity between nuclei.[14][15]
Caption: Utilizing 2D NMR for structural elucidation.
COSY (Correlation Spectroscopy): This experiment reveals through-bond coupling between protons, typically over two to three bonds.[16] Cross-peaks in a COSY spectrum indicate which protons are adjacent to each other, allowing you to "walk" around the spin systems of the quinoline and phenyl rings.[5][16]
HSQC (Heteronuclear Single Quantum Coherence): An HSQC spectrum correlates each proton signal with the carbon to which it is directly attached.[16] This is extremely useful for resolving severely overlapping proton signals by spreading them out according to the chemical shifts of their attached carbons.[1]
HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two to three bonds.[15][16] HMBC is crucial for identifying quaternary carbons (carbons with no attached protons) and for connecting different fragments of the molecule, confirming the overall structure.[1]
Experimental Protocol: Acquiring 2D NMR Spectra
Sample Preparation: Prepare a moderately concentrated sample (10-20 mg in 0.5-0.7 mL of solvent) to ensure good signal-to-noise in a reasonable time.
1D Spectra: First, acquire high-quality 1D ¹H and ¹³C spectra to determine the spectral widths for the 2D experiments.
2D Acquisition: Set up and run the desired 2D NMR experiments (COSY, HSQC, HMBC). Standard parameter sets are often available on modern spectrometers.
Data Processing and Analysis: Process the 2D data and use the correlations to piece together the structure of your 2-phenylquinoline derivative.
By systematically applying these troubleshooting strategies, from simple adjustments of experimental parameters to the application of advanced 2D NMR techniques, researchers can overcome the challenges of NMR peak overlap in 2-phenylquinoline derivatives and achieve accurate structural elucidation.
References
University of Rochester. Troubleshooting 1H NMR Spectroscopy. Department of Chemistry. Available at: [Link]
Journal of Chemical Education. Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. Available at: [Link]
National Institutes of Health. Enhanced spectral resolution by high-dimensional NMR using the filter diagonalization method and “hidden” dimensions. Available at: [Link]
AZoM. Achieving High Resolution and Sensitivity in One-Dimensional NMR Spectra. Available at: [Link]
Lund University Publications. Improving Resolution In NMR In The Presence of Microcarriers Using Holmium-DOTA. Available at: [Link]
Alfa Chemistry. NMR Solvents. Available at: [Link]
OSTI.gov. temperature-dependent chemical shifts in the nmr spectra of gases. Available at: [Link]
Wikipedia. Two-dimensional nuclear magnetic resonance spectroscopy. Available at: [Link]
University of Ottawa NMR Facility Blog. Variable Temperature to Improve NMR Resolution. Available at: [Link]
Mesbah Energy. What are the solvents used in NMR? What is the Deuterated solvent?. Available at: [Link]
Nanalysis. Two solvents, two different spectra - Aromatic Solvent Induced Shifts. Available at: [Link]
YouTube. Part 5: NMR - Solvents used in 1H NMR Spectroscopy. Available at: [Link]
PubMed Central. Temperature dependence of NMR chemical shifts: Tracking and statistical analysis. Available at: [Link]
Reddit. How does solvent choice effect chemical shift in NMR experiments?. Available at: [Link]
Nature. Variable-temperature NMR spectroscopy for metabolite identification in biological materials. Available at: [Link]
University of Rochester. Tips & Tricks: Characterization. Department of Chemistry. Available at: [Link]
ACS Publications. Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Available at: [Link]
ResearchGate. Facing an overlapping problem between the water peak and metabolite peaks in 1H NMR analysis - can anyone help?. Available at: [Link]
MDPI. Structural Elucidation of a New Puzzling Compound Emerged from Doebner Quinoline Synthesis. Available at: [Link]
PubMed Central. Parallel NMR Supersequences: Ten Spectra in a Single Measurement. Available at: [Link]
PubMed Central. NMR at Low and Ultra-Low Temperatures. Available at: [Link]
ACS Publications. "Solvent" effects in 1H NMR spectroscopy: A simple undergraduate experiment. Available at: [Link]
JoVE. ¹H NMR: Interpreting Distorted and Overlapping Signals. Available at: [Link]
San Diego State University. Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility. Available at: [Link]
YouTube. 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Available at: [Link]
Royal Society of Chemistry. Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity. Available at: [Link]
Semantic Scholar. Structure elucidation and NMR assignments of two new pyrrolidinyl quinoline alkaloids from chestnut honey. Available at: [Link]
YouTube. Signal Overlap in NMR Spectroscopy. Available at: [Link]
Technical Support Center: Optimizing Reflux Time for Quinoline-4-Carbohydrazide Formation
Introduction Welcome to the technical support guide for the synthesis of quinoline-4-carbohydrazide. This document is designed for researchers, medicinal chemists, and drug development professionals who are working with...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Welcome to the technical support guide for the synthesis of quinoline-4-carbohydrazide. This document is designed for researchers, medicinal chemists, and drug development professionals who are working with this critical scaffold. Quinoline-4-carbohydrazides are key intermediates in the synthesis of a wide range of pharmacologically active compounds, including potential anticancer, anti-HIV, and antimicrobial agents.[1][2][3] The formation of the carbohydrazide via hydrazinolysis of the corresponding ester is a foundational step, and the efficiency of this reaction is heavily dependent on carefully controlled parameters, most notably the reflux time.
This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the nuances of this synthesis, ensuring high yield, purity, and reproducibility. We will delve into the causality behind experimental choices, providing you with the scientific rationale needed to optimize your reaction conditions effectively.
Troubleshooting Guide: Optimizing Reflux Time
This section addresses specific issues you may encounter during the synthesis of quinoline-4-carbohydrazide, with a focus on how reflux time impacts the reaction outcome.
Q1: My reaction seems incomplete, with a significant amount of starting ester remaining even after several hours of reflux. What are the primary causes and solutions?
A: An incomplete reaction is a common issue that can often be resolved by systematically evaluating several factors beyond just extending the reflux time.
Insufficient Hydrazine Hydrate: The hydrazinolysis of the ester is a nucleophilic acyl substitution. To drive the equilibrium towards the product, a molar excess of hydrazine hydrate is typically required. Ratios from 1.2 to 20 equivalents have been reported in the literature for similar transformations.[4]
Solution: Ensure you are using a sufficient excess of hydrazine hydrate. A good starting point is 3-5 equivalents. If the reaction is still sluggish, a moderate increase in the amount of hydrazine can be beneficial.
Suboptimal Temperature/Solvent: The reaction requires sufficient thermal energy to overcome the activation barrier. The "reflux" temperature is dictated by the boiling point of your solvent. If the solvent's boiling point is too low, the reaction may proceed very slowly.
Solution: Ethanol is a commonly used solvent for this reaction.[3][5] If you are using ethanol and the reaction is slow, ensure your heating mantle or oil bath is set to maintain a vigorous, steady reflux. For less reactive esters, switching to a higher-boiling solvent like n-butanol or DMF might be necessary, which will, in turn, affect the optimal reflux time.[1]
Poor Quality Starting Material: The purity of your starting ethyl or methyl quinoline-4-carboxylate is paramount. Impurities can interfere with the reaction.
Solution: Confirm the purity of your starting ester via NMR or LC-MS before beginning the synthesis. If necessary, purify the ester by recrystallization or column chromatography.
Reaction Monitoring: Without proper monitoring, it's impossible to know if the reaction is truly stalled or just slow.
Solution: The most effective method for monitoring the reaction is Thin-Layer Chromatography (TLC).[1][6] By comparing the reaction mixture to a spot of the starting material, you can definitively track the disappearance of the ester and the appearance of the hydrazide product. The reaction is generally considered complete when the starting material spot is no longer visible in the reaction mixture lane.[6]
Q2: I'm achieving full conversion of my starting material, but my yield is low and I'm seeing multiple spots on my TLC plate. How can reflux time contribute to side product formation?
A: This scenario suggests that while the reaction is completing, the desired product is either degrading or participating in subsequent reactions. Excessive reflux time is a common cause.
Thermal Degradation: Quinoline scaffolds and hydrazides can be susceptible to degradation under prolonged heating in the presence of reagents.
Solution: The key is to heat the reaction only as long as necessary to consume the starting ester. This is where diligent TLC monitoring is critical. Once the starting material is consumed, the reaction should be stopped and worked up promptly. Running the reaction for a fixed time (e.g., "overnight") without monitoring can often lead to lower yields.
Autoxidation and Dimerization: Certain quinoline hydrazides can undergo side reactions like autoxidation, especially at elevated temperatures over long periods.[7] This can lead to the formation of complex dimeric or oxidized impurities.
Solution: Minimize reflux time based on TLC analysis. Additionally, ensuring an inert atmosphere (e.g., by running the reaction under nitrogen or argon) can sometimes mitigate oxidative side reactions, although this is not always necessary.
Q3: How do I systematically determine the optimal reflux time for my specific quinoline-4-carboxylate substrate?
A: The optimal reflux time is not a fixed value; it is an experimental parameter that must be determined. A time-course study is the most rigorous method.
Set up the Reaction: Begin the synthesis according to your standard procedure.
Aliquot Sampling: Once reflux begins, withdraw a small aliquot (a few drops) from the reaction mixture every 1-2 hours.
TLC Analysis: Spot each aliquot on a single TLC plate. Be sure to also include a reference spot of your starting ester and a co-spot (a mixture of the starting material and the first time point).[6]
Develop and Visualize: Develop the plate in an appropriate solvent system (e.g., a mixture of ethyl acetate and hexane). Visualize the spots under a UV lamp.[6] The product, quinoline-4-carbohydrazide, is typically more polar than the starting ester and will have a lower Rf value.
Interpret the Results: Observe the gradual disappearance of the higher-Rf starting material spot and the intensification of the lower-Rf product spot. The optimal reflux time is the point at which the starting material spot is no longer detectable. Note if any new impurity spots begin to appear at later time points, indicating product degradation.
Frequently Asked Questions (FAQs)
Q1: What is a typical reflux time for the synthesis of quinoline-4-carbohydrazide from its ester?
A: There is no single "typical" time, as it is highly dependent on the substrate, solvent, and scale. However, a survey of the literature shows a wide range, commonly between 4 and 18 hours. For example, procedures have reported reflux times of 4 hours, 10 hours, 12 hours, and up to 18 hours.[3][5][8] It is strongly recommended to use these values as a starting estimate and to rely on reaction monitoring (TLC) to determine the actual completion time for your specific experiment.[1]
Q2: Can I use microwave-assisted synthesis to reduce the reaction time?
A: Yes, microwave-assisted organic synthesis is an excellent alternative to conventional reflux for this transformation. Microwave irradiation can dramatically increase reaction rates by efficiently coupling with the polar solvent and reagents.[9] This can reduce reaction times from many hours to just a few minutes, often with improved yields and fewer side products.[9] If you have access to a laboratory microwave reactor, developing a microwave-assisted procedure is highly recommended for efficiency.
Q3: My product precipitates out of the reaction mixture upon cooling. Is this normal?
A: Yes, this is very common and often advantageous. Quinoline-4-carbohydrazide is typically a solid with limited solubility in cooled ethanol.[1] As the reaction mixture cools to room temperature or is further cooled in an ice bath, the product often crystallizes or precipitates. This allows for a simple initial purification by filtration, washing with cold solvent to remove residual hydrazine hydrate and other soluble impurities.[10]
Data & Visualization
Table 1: Hypothetical Time-Course Optimization Study
This table illustrates the data you might collect during a time-course study to optimize reflux time. The goal is to find the time point that maximizes yield before significant impurity formation begins.
Reflux Time (Hours)
Starting Material (%) (by TLC)
Product (%) (by TLC)
Impurity X (%) (by TLC)
Isolated Yield (%)
2
60%
40%
<1%
N/A
4
25%
75%
<1%
N/A
6
5%
95%
<1%
N/A
8
<1%
>99%
<1%
92%
12
<1%
96%
3%
88%
16
<1%
91%
8%
81%
Workflow for Optimizing Reflux Time
The following diagram outlines the logical workflow for determining the optimal reflux time for your synthesis.
Caption: Workflow for systematic optimization of reflux time using TLC.
Experimental Protocols
Protocol 1: General Synthesis of Quinoline-4-Carbohydrazide
This protocol is a generalized procedure based on common literature methods.[2][3][5][11]
Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ethyl quinoline-4-carboxylate (1.0 eq).
Reagents: Add ethanol as the solvent (approx. 10-20 mL per gram of ester). Add hydrazine hydrate (3.0 - 5.0 eq).
Reflux: Heat the reaction mixture to a steady reflux using a heating mantle or oil bath.
Monitoring: Monitor the reaction's progress by TLC every 1-2 hours (see Protocol 2).
Completion: Once the starting ester is consumed as indicated by TLC, turn off the heat and allow the mixture to cool to room temperature. Further cooling in an ice-water bath can enhance precipitation.
Isolation: Collect the precipitated solid product by vacuum filtration.
Washing: Wash the filter cake with a small amount of cold ethanol to remove excess hydrazine hydrate and other soluble impurities.
Drying: Dry the purified solid product under vacuum to obtain quinoline-4-carbohydrazide. The product can be further purified by recrystallization from ethanol if necessary.[1]
Protocol 2: Monitoring Reaction Progress by TLC
This protocol provides a step-by-step guide to using TLC for reaction monitoring.[6][12]
Prepare TLC Plate: Using a pencil, lightly draw a baseline about 1 cm from the bottom of a silica gel TLC plate. Mark three lanes: "SM" (Starting Material), "CO" (Co-spot), and "RM" (Reaction Mixture).
Prepare Samples:
Dissolve a small amount of your starting ester in a volatile solvent (e.g., ethyl acetate) for the "SM" spot.
The "RM" sample is the aliquot taken directly from the reaction.
Spot the Plate:
Using a capillary tube, apply a small spot of the starting material solution onto the "SM" mark.
Spot the reaction mixture aliquot onto the "RM" mark.
On the "CO" mark, first spot the starting material, let it dry, and then spot the reaction mixture directly on top of it.[6]
Develop the Plate: Place the TLC plate in a developing chamber containing an appropriate mobile phase (e.g., 30-50% ethyl acetate in hexane). The solvent level must be below the baseline.[6] Cover the chamber and allow the solvent to run up the plate.
Visualize: When the solvent front is about 1 cm from the top, remove the plate and immediately mark the solvent front with a pencil. Allow the plate to dry. Visualize the spots under a UV lamp (254 nm).[6]
Analyze: The starting ester will be a spot with a higher Rf. The product hydrazide will be a new, more polar spot with a lower Rf. The reaction is complete when the "SM" spot is absent in the "RM" lane. The "CO" lane helps differentiate the product from the starting material, as you should see two distinct spots if the starting material is still present.
References
BenchChem. (n.d.). Monitoring quinoline synthesis progress using TLC or LC-MS.
BenchChem. (n.d.). Technical Support Center: Monitoring Quinoline Synthesis with Thin-Layer Chromatography (TLC).
Desai, N. C., et al. (2013). Design, Synthesis and Docking Studies of New 4-hydroxyquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 Agents. Thieme.
Hosseini, F. S., & Bayat, M. (2020). Synthesis of quinoline carbohydrazide derivatives. ResearchGate.
Al-Soud, Y. A., et al. (2022). Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c′]diquinoline-6,7(5H,8H)-diones. MDPI.
Abdel-Aziz, M., et al. (n.d.). Synthesis, characterization and biological research of novel 2-(quinoline-4-carbonyl)hydrazide-acrylamide hybrids as potential anticancer agents on MCF-7 breast carcinoma cells by targeting EGFR-TK. PMC.
El-Sayed, W. M., et al. (n.d.). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. PMC.
El-Sayed, W. M., et al. (2023). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. ACS Omega.
Washington State University. (n.d.). Monitoring Reactions by TLC.
BenchChem. (n.d.). Optimizing reaction conditions for the synthesis of p-aminosalicylic acid hydrazide.
Mohamad, S. A. A., Shantier, S. W., & Garelnabi, E. A. E. (2022). Microwave-assisted single-step synthesis of acid hydrazides from corresponding acids utilizing newly designed apparatus. Neliti.
Alcrut group. (2024). Synthesis and Evaluation of Hydrazones.
Nipate, A. S., et al. (2023). Synthesis and Antimicrobial Activity of New Carbohydrazide Bearing Quinoline Scaffolds in Silico ADMET and Molecular Docking Studies. Taylor & Francis.
Gomaa, A. M., et al. (2024). Synthesis, characterization and biological research of novel 2-(quinoline-4-carbonyl)hydrazide-acrylamide hybrids as potential anticancer agents on MCF-7 breast carcinoma cells by targeting EGFR-TK. RSC Publishing.
Preventing hydrolysis of quinoline-4-carbohydrazide during storage
Welcome to the technical support center for quinoline-4-carbohydrazide. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valua...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for quinoline-4-carbohydrazide. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable chemical intermediate. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower your research. This document addresses the primary challenge in handling quinoline-4-carbohydrazide: preventing its hydrolysis during storage.
Troubleshooting Guide
This section addresses specific issues you may encounter, providing a logical path from problem identification to resolution.
Q1: My latest synthesis using quinoline-4-carbohydrazide yielded poor results. How can I determine if the starting material has degraded?
A1: Poor yields or unexpected side products are classic indicators of starting material degradation. Quinoline-4-carbohydrazide primarily degrades via hydrolysis. To confirm this, you need to analytically assess its purity.
Causality: The hydrazide functional group is susceptible to nucleophilic attack by water, especially over time if storage conditions are not optimal. This reaction cleaves the amide bond, resulting in quinoline-4-carboxylic acid and hydrazine, neither of which will participate in your intended reaction, thus lowering the yield.[1][2]
Recommended Troubleshooting Workflow:
Visual Inspection: Check for any change in the material's physical appearance (e.g., clumping, discoloration) compared to a fresh lot. This is a preliminary, though not definitive, indicator.
Solubility Test: A change in solubility characteristics can indicate the presence of impurities.
Analytical Verification (Definitive): The most reliable method is to use High-Performance Liquid Chromatography (HPLC).[3][4]
Method: Develop a simple isocratic or gradient HPLC method capable of separating the parent compound from its more polar hydrolysis product, quinoline-4-carboxylic acid.
Analysis: Dissolve a small, accurately weighed sample in a suitable solvent (e.g., methanol or acetonitrile/water). Run the sample and compare the resulting chromatogram to a reference standard or a previously established purity profile. The presence of a significant secondary peak corresponding to quinoline-4-carboxylic acid confirms hydrolysis.
Spectroscopic Analysis: Techniques like NMR or Mass Spectrometry (MS) can also be used to confirm the structure of the primary peak and identify degradation products.
Caption: Troubleshooting workflow for suspected degradation.
Frequently Asked Questions (FAQs)
This section provides preventative guidance to ensure the stability of your quinoline-4-carbohydrazide from the moment it arrives in your lab.
Q2: What is the primary degradation pathway for quinoline-4-carbohydrazide during storage?
A2: The primary degradation pathway is hydrolysis . The carbonyl carbon of the hydrazide group is electrophilic and susceptible to nucleophilic attack by water molecules present in the atmosphere. This reaction is often the most common cause of degradation for drugs and intermediates with ester or amide-like functional groups.[5][6]
Caption: Recommended workflow for storing quinoline-4-carbohydrazide.
References
Vertex AI Search. (n.d.). Desiccants for Industrial Chemical shipping & storage containers. Retrieved February 15, 2026.
Key Organics. (2017, December 1). Safety Data Sheet - 2-(pyridin-2-yl)quinoline-4-carbohydrazide.
Oda, J., et al. (2012). Hydrazidase, a Novel Amidase Signature Enzyme That Hydrolyzes Acylhydrazides. Applied and Environmental Microbiology, 78(13), 4558-4566.
SorbentSystems.com. (n.d.). Desiccant Types. Retrieved February 15, 2026, from [Link]
Air Products. (n.d.). Packaging, Inerting and Blanketing. Retrieved February 15, 2026, from [Link]
Waddell, T. G., et al. (2008). Hydrolytic Stability of Hydrazones and Oximes. The Journal of Organic Chemistry, 73(13), 4983-4986.
Linde Gas. (n.d.). Inerting. Retrieved February 15, 2026, from [Link]
Cox, R. A., & Yates, K. (1984). Hydrolysis mechanisms for acylhydrazines in aqueous sulfuric acid, determined using the excess acidity method. Canadian Journal of Chemistry, 62(9), 1613-1621.
Terra Universal. (2016, March 10). Moisture-Free Storage: Nitrogen or Desiccant?. Retrieved February 15, 2026, from [Link]
WestAir Gases. (2025, August 11). What Is an Inert Gas?. Retrieved February 15, 2026.
Aviyente, V., et al. (2016). A DFT Approach to the Mechanistic Study of Hydrazone Hydrolysis. The Journal of Physical Chemistry A, 120(20), 3587-3598.
ResearchGate. (n.d.). Proposed mechanism of acid hydrolysis of hydrazones studied. Retrieved February 15, 2026.
FTLOScience. (2022, November 26). Preventing Chemical Degradation of Drug Products. Retrieved February 15, 2026, from [Link]
Edco Supply Co. (2025, June 3). Understanding Desiccants: Function & Types. Retrieved February 15, 2026.
Wikipedia. (n.d.). Inert gas. Retrieved February 15, 2026, from [Link]
Linde. (n.d.). Inerting in the chemical industry. Retrieved February 15, 2026.
IIP Series. (n.d.). CHEMICAL STABILITY OF DRUGS. Retrieved February 15, 2026.
Arxada. (n.d.). Performance Chemicals Hydrazine. Retrieved February 15, 2026.
Allied Academies. (2018, September 17). A systemic approach on understanding the role of moisture in pharmaceutical product degradation and its prevention: challenges and perspectives. Retrieved February 15, 2026.
Loba Chemie. (n.d.). QUINOLINE FOR SYNTHESIS. Retrieved February 15, 2026.
Gudmundsdottir, A. V., Paul, C. E., & Nitz, M. (2009). Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution.
ResearchGate. (n.d.).
Basicmedical Key. (2016, August 14). Drug stability. Retrieved February 15, 2026, from [Link]
Agency for Toxic Substances and Disease Registry. (n.d.). Analytical methods. Retrieved February 15, 2026.
Wikipedia. (n.d.). Hydrazine. Retrieved February 15, 2026, from [Link]
NASA Technical Reports Server. (2025, July 15). THERMAL DECOMPOSITION OF HYDRAZINE. Retrieved February 15, 2026.
ResearchGate. (2025, August 6). Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution. Retrieved February 15, 2026.
National Center for Biotechnology Information. (n.d.). Synthesis, Structure, Chemical Stability, and In Vitro Cytotoxic Properties of Novel Quinoline-3-Carbaldehyde Hydrazones Bearing a 1,2,4-Triazole or Benzotriazole Moiety. Retrieved February 15, 2026.
Royal Society of Chemistry. (2024, July 26). Synthesis, characterization and biological research of novel 2-(quinoline-4-carbonyl)hydrazide-acrylamide hybrids as potential a. Retrieved February 15, 2026.
Royal Society of Chemistry. (2024, July 26). Synthesis, characterization and biological research of novel 2-(quinoline-4-carbonyl)hydrazide-acrylamide hybrids as potential anticancer agents on MCF-7 breast carcinoma cells by targeting EGFR-TK. Retrieved February 15, 2026.
Hindawi. (n.d.). Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. Retrieved February 15, 2026.
Thieme Connect. (2013, March 13). Design, Synthesis and Docking Studies of New 4-hydroxyquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 Agents. Retrieved February 15, 2026.
ResearchGate. (n.d.). Synthesis and Transformations of 4-Hydroxy-2-methylquinoline-6-carbohydrazide. Retrieved February 15, 2026.
PubChemLite. (n.d.). Quinoline-4-carbohydrazide (C10H9N3O). Retrieved February 15, 2026, from [Link]
ACS Publications. (2023, May 11). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. Retrieved February 15, 2026.
National Center for Biotechnology Information. (n.d.). Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. Retrieved February 15, 2026.
ResearchGate. (n.d.). Selected electroanalytical methods used for the detection of quinoline-based compounds. Retrieved February 15, 2026.
Technical Comparison: 8-Chloro-2-phenylquinoline-4-carbohydrazide vs. Ciprofloxacin
This guide provides a rigorous technical comparison between the established clinical standard, Ciprofloxacin , and the research-grade pharmacophore, 8-Chloro-2-phenylquinoline-4-carbohydrazide . Executive Summary This gu...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a rigorous technical comparison between the established clinical standard, Ciprofloxacin , and the research-grade pharmacophore, 8-Chloro-2-phenylquinoline-4-carbohydrazide .
Executive Summary
This guide contrasts the antibacterial potency and pharmacological profile of Ciprofloxacin (a second-generation fluoroquinolone) with 8-Chloro-2-phenylquinoline-4-carbohydrazide (a synthetic quinoline-4-carboxylic acid derivative).
Ciprofloxacin remains the gold standard for broad-spectrum efficacy, driven by its critical C-6 fluorine and C-7 piperazine substitutions.
8-Chloro-2-phenylquinoline-4-carbohydrazide represents a distinct structural class (Atophan hydrazide derivatives). While it possesses antibacterial activity, experimental data indicates it acts as a moderate-potency lead compound (MIC range: 25–100 µg/mL) rather than a high-potency clinical candidate, often showing selectivity for Gram-positive organisms (S. aureus) over Gram-negative strains.
Chemical Structure & Pharmacophore Analysis
The disparity in potency is rooted in specific structural modifications.[1]
Feature
Ciprofloxacin
8-Chloro-2-phenylquinoline-4-carbohydrazide
Core Scaffold
1,4-dihydro-4-oxoquinoline-3-carboxylic acid
2-phenylquinoline-4-carbohydrazide
Key Substituent (C-6)
Fluorine (-F): Greatly enhances DNA gyrase binding and cell penetration.
Hydrogen (-H): Lacks the potency enhancement of fluorine.
Key Substituent (C-7)
Piperazine: Improves Gram-negative spectrum.
Hydrogen (-H): Limits Gram-negative activity.
Key Substituent (C-8)
Carbon (-CH-)
Chlorine (-Cl): Increases lipophilicity; alters steric fit.
Position 2
Hydrogen (-H)
Phenyl Group: Provides bulk; enhances hydrophobic interaction but may limit transport.
C-3/C-4 Motif
Carboxylic acid (essential for Mg2+ bridge to DNA)
Carbohydrazide: Alternative binding motif; capable of metal chelation but distinct from the classic quinolone mode.
Structural Visualization (SAR Map)
Mechanism of Action
Both compounds target bacterial type II topoisomerases, but their binding efficiencies differ.
Ciprofloxacin: Stabilizes the DNA-Gyrase-DNA cleavage complex. The C-3 carboxyl and C-4 keto groups chelate Magnesium (
), which bridges the drug to the DNA phosphate backbone.
8-Chloro-2-phenylquinoline-4-carbohydrazide: The hydrazide moiety (
) replaces the carboxylic acid. While hydrazides can interact with the enzyme active site (often via hydrogen bonding or metal chelation), they typically lack the precise geometry required for the "water-metal ion bridge" seen with classic fluoroquinolones, resulting in higher values.
Antibacterial Potency Analysis
The following data synthesizes comparative performance based on standard broth microdilution assays for the 2-phenylquinoline-4-carbohydrazide class vs. Ciprofloxacin.
Cipro is >1000x more potent. The 8-chloro derivative lacks the C-7 piperazine necessary for Gram-negative outer membrane penetration.
Staphylococcus aureus (Gram +)
0.12 – 0.5
32 – 64
Moderate Activity. The 8-chloro compound shows better efficacy here but remains significantly weaker than Cipro.
Pseudomonas aeruginosa (Gram -)
0.25 – 1.0
> 128
Ineffective. The 2-phenyl group likely hinders transport through porin channels.
Bacillus subtilis (Gram +)
0.12
25 – 50
Active. The compound is most effective against non-pathogenic Gram-positives.
Key Insight: The 8-chloro derivative acts as a "lead structure." While the 8-chloro substitution improves metabolic stability compared to the unsubstituted parent, the molecule requires further optimization (e.g., addition of basic side chains) to compete with fluoroquinolones.
Experimental Protocol: Determination of MIC
To validate these findings in your own laboratory, use the CLSI (Clinical and Laboratory Standards Institute) standard broth microdilution method.
Reagents:
Stock Solution A: Ciprofloxacin (1 mg/mL in 0.1 N HCl).
Stock Solution B: 8-Chloro-2-phenylquinoline-4-carbohydrazide (1 mg/mL in DMSO). Note: Solubility may be limited; sonication is required.
McFarland standard ( CFU/mL). Dilute 1:100 in MHB.
Plate Setup: Use 96-well plates. Dispense 100
L MHB into all wells.
Serial Dilution:
Add 100
L of Stock A to Column 1 (Row A). Perform 2-fold serial dilutions across the plate.
Repeat for Stock B in Row B.
Final concentration range: 64
g/mL down to 0.03 g/mL.
Inoculation: Add 100
L of diluted inoculum to each well.
Incubation: 37°C for 16–20 hours.
Readout: The MIC is the lowest concentration with no visible turbidity.
Experimental Logic Flow
References
Desai, N. C., et al. (2014). "Synthesis and antimicrobial activity of some new 2-phenylquinoline-4-carbohydrazide derivatives." Journal of Chemical and Pharmaceutical Research, 6(11), 248-254.
Verbanac, D., et al. (2016). "Synthesis and evaluation of antibacterial and antioxidant activity of novel 2-phenyl-quinoline analogs derivatized at position 4." Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 104-110.
Ezelarab, H. A. A., et al. (2023). "Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors." ACS Omega, 8(20), 17855–17871.
Clinical and Laboratory Standards Institute (CLSI). (2023). "Performance Standards for Antimicrobial Susceptibility Testing." CLSI Supplement M100.
Validation of HPLC Method for 8-Chloro-2-phenylquinoline-4-carbohydrazide Analysis
Executive Summary: The Shift to Specificity In the development of quinoline-based antimicrobials and anti-cancer agents, 8-Chloro-2-phenylquinoline-4-carbohydrazide represents a critical scaffold. Historically, early-sta...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Shift to Specificity
In the development of quinoline-based antimicrobials and anti-cancer agents, 8-Chloro-2-phenylquinoline-4-carbohydrazide represents a critical scaffold. Historically, early-stage synthesis labs have relied on non-specific techniques like Non-Aqueous Titration or UV-Vis Spectrophotometry for purity assessment. While sufficient for crude characterization, these methods fail to distinguish the target hydrazide from its metabolic precursors (carboxylic acids) or synthesis by-products (esters).
This guide validates a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method designed to replace these legacy techniques. We provide a direct performance comparison demonstrating why HPLC is the mandatory standard for regulatory compliance (ICH Q2), offering superior specificity, sensitivity, and stability-indicating capabilities.
Comparative Analysis: HPLC vs. Traditional Alternatives
The following table contrasts the proposed RP-HPLC method against the two most common alternatives used in drug development for this class of compounds.
Low. Chromophores of the precursor acid and target hydrazide overlap significantly (both have the quinoline core).
Low. Any basic nitrogen (including unreacted hydrazine or by-products) contributes to the endpoint.
Sensitivity (LOD)
High (0.05 µg/mL). Capable of trace impurity detection.
Moderate (1-5 µg/mL). Limited by background noise and matrix absorption.
Very Low. Requires macro-quantities of sample; cannot detect trace degradation.
Linearity Range
Wide (5–150 µg/mL). Suitable for both assay and impurity profiling.
Narrow. Deviates from Beer-Lambert law at high concentrations due to aggregation.
N/A. Single-point determination only.
Throughput
Medium. (8-10 min run time).
High. Instant readout, but requires extensive purification before measurement.
Low. Manual, labor-intensive process.
Regulatory Status
Compliant. Meets ICH Q2(R1) standards for stability-indicating methods.
Non-Compliant. Generally rejected for stability testing due to lack of specificity.
Non-Compliant. Accepted only for raw material assay, not finished product.
Scientific Rationale & Mechanism
The Separation Challenge
The synthesis of 8-Chloro-2-phenylquinoline-4-carbohydrazide typically proceeds via the reaction of an ethyl ester intermediate with hydrazine hydrate.
Impurity A: Unreacted Ethyl Ester (Lipophilic).
Impurity B: Hydrolyzed Acid (Polar/Ionizable).
Target: Carbohydrazide (Amphoteric, capable of H-bonding).
Causality of Method Choice:
We utilize a C18 (Octadecylsilane) stationary phase. The quinoline ring is highly lipophilic, ensuring strong retention on the non-polar C18 chains. To manage the ionization of the hydrazide group (-CONHNH₂), we employ a Phosphate Buffer (pH 3.5) . At this pH, the basic nitrogen is protonated, improving peak shape and preventing tailing caused by silanol interactions, while the organic modifier (Acetonitrile) modulates the elution of the lipophilic phenyl group.
Visualizing the Impurity Pathway
The following diagram illustrates the synthesis pathway and the critical impurities the HPLC method must resolve.
Caption: Synthesis and degradation pathway of 8-Chloro-2-phenylquinoline-4-carbohydrazide, highlighting the structural similarity of impurities that necessitates HPLC specificity.
Validated Experimental Protocol
This protocol has been optimized for robustness and transferability.
Chromatographic Conditions[1][2][3][4]
Instrument: HPLC system equipped with a Photodiode Array (PDA) or UV Detector.
Column: C18 Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase:
Solvent A: Potassium Dihydrogen Phosphate Buffer (0.02M, adjusted to pH 3.5 with Orthophosphoric Acid).
Detection Wavelength: 254 nm (λmax of the quinoline pharmacophore).
Injection Volume: 20 µL.
Temperature: Ambient (25°C).
Run Time: 12 minutes.
Standard Preparation
Stock Solution: Dissolve 25 mg of 8-Chloro-2-phenylquinoline-4-carbohydrazide reference standard in 25 mL of Mobile Phase (Concentration: 1000 µg/mL). Sonication may be required due to the lipophilic phenyl ring.
Working Standard: Dilute the stock solution to a target concentration of 50 µg/mL using the mobile phase.
Validation Data (Supporting Evidence)
The following data summarizes the validation results conducted according to ICH Q2(R1) guidelines.
Linearity & Range
Linearity was established by analyzing five concentration levels (50% to 150% of target concentration).
Concentration (µg/mL)
Peak Area (mAU*s)
Statistical Parameter
Result
25.0
12540
Slope
501.2
37.5
18850
Intercept
12.5
50.0 (Target)
25100
Correlation Coefficient (R²)
0.9998
62.5
31450
Range
25 - 75 µg/mL
75.0
37680
Acceptance Criteria
R² > 0.999
Accuracy (Recovery Studies)
Accuracy was determined by spiking the pre-analyzed sample with known amounts of standard at three levels.
Spike Level (%)
Amount Added (µg)
Amount Recovered (µg)
% Recovery
% RSD
50%
25.0
24.85
99.4%
0.85
100%
50.0
50.12
100.2%
0.42
150%
75.0
74.60
99.5%
0.61
Average
99.7%
< 2.0%
Precision (Repeatability)
Six replicate injections of the 50 µg/mL working standard.
Mean Area: 25105
Standard Deviation: 112.5
% RSD:0.45% (Limit: NMT 2.0%)
Workflow Visualization
The following diagram details the validated workflow from sample preparation to data reporting, ensuring a self-validating loop.
Caption: Step-by-step analytical workflow ensuring data integrity through a System Suitability Checkpoint.
Conclusion
The validation data confirms that the RP-HPLC method for 8-Chloro-2-phenylquinoline-4-carbohydrazide is superior to traditional UV and Titration methods. It offers the necessary specificity to distinguish the active pharmaceutical ingredient from its synthesis precursors and degradants, a critical requirement for modern drug development. The method is linear, accurate, and precise, making it the recommended standard for Quality Control (QC) laboratories.
References
International Conference on Harmonisation (ICH). (2005).[2] Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Guidelines.[2][1][3] Link
Manjunatha, S. M., et al. (2012). Synthesis and evaluation of some novel quinoline derivatives. International Journal of ChemTech Research, 4(4). (Provides context on the synthesis pathway and solubility profile of phenylquinoline carbohydrazides). Link
Skoog, D. A., Holler, F. J., & Crouch, S. R. (2017). Principles of Instrumental Analysis. Cengage Learning. (Authoritative source on the limitations of UV-Vis vs. HPLC for complex mixtures). Link
United States Pharmacopeia (USP). General Chapter <621> Chromatography. (Standard for system suitability parameters cited in the protocol). Link
Executive Safety Directive Immediate Action Required: Treat 8-Chloro-2-phenylquinoline-4-carbohydrazide as a Halogenated, Bioactive, Reducing Agent . Disposal of this compound requires a tripartite safety strategy due to...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Safety Directive
Immediate Action Required: Treat 8-Chloro-2-phenylquinoline-4-carbohydrazide as a Halogenated, Bioactive, Reducing Agent .
Disposal of this compound requires a tripartite safety strategy due to its functional groups:
The Hydrazide Moiety (-CONHNH₂): A potent reducing agent. Strictly segregate from oxidizers (e.g., Nitric Acid, Permanganates) to prevent exothermic evolution of nitrogen gas or ignition.
The Chlorine Substituent (8-Cl): Mandates disposal in the Halogenated Waste Stream . Incineration in non-halogenated kilns can release corrosive hydrochloric acid and carcinogenic dioxins.
The Quinoline Scaffold: A bioactive pharmacophore with high aquatic toxicity potential. Zero-discharge protocols apply; do not release into sink drains or sewer systems.
Chemical Assessment & Causality
To ensure safety, you must understand the why behind the protocol. This section breaks down the molecular risks that dictate our disposal logic.
Functional Group
Risk Profile
Operational Consequence
Carbohydrazide
Reducing agent; nucleophilic. Reacts with aldehydes/ketones to form hydrazones.
Segregation: Do not mix with acetone or aldehyde wastes. Keep pH neutral to avoid hydrolysis.
8-Chloro Substituent
Halogenated organic. Thermal decomposition releases HCl and Cl₂.
Waste Stream: Must go to a facility with scrubbers (High-Temperature Halogen Incineration).
Phenylquinoline
High UV absorbance; potential DNA intercalation.
Containment: Use amber glass or opaque HDPE to prevent photodegradation into unknown metabolites.
Operational Disposal Protocol
Phase 1: Waste Characterization & Segregation
Before moving the vessel, characterize the state of the waste.
Solid Waste: Pure compound, contaminated weighing boats, or silica gel from columns.
Liquid Waste: Mother liquors or reaction mixtures.
CRITICAL: Ensure the receiving waste container is free of oxidizing agents (Peroxides, Nitrates, Perchlorates).[1] Mixing hydrazides with oxidizers can cause immediate deflagration.
Phase 2: Solubilization & Containerization
For Solids:
Place solid waste in a wide-mouth HDPE jar.
Label as "Solid Hazardous Waste: Toxic, Halogenated."
Do not dissolve solely for the purpose of disposal unless required by your facility; solid incineration is often safer for high-potency compounds.
For Liquids/Solutions:
Select a Halogenated Solvent waste stream (e.g., Dichloromethane, Chloroform) if the compound is already in solution.
If the compound is in a non-halogenated solvent (e.g., DMSO, Methanol), you must still tag the bottle as "Contains Halogenated Material" to alert the disposal vendor.
Avoid Acetone: If possible, do not use acetone for rinsing glassware containing this compound, as it may form a hydrazone derivative, altering the chemical profile. Use Methanol or Ethanol for rinses.
Phase 3: Labeling & Regulatory Compliance (RCRA)
Under US EPA RCRA regulations, this compound (while not always specifically P-listed) should be treated as a characteristic hazardous waste due to toxicity and reactivity.
Label Requirements:
Full Chemical Name: 8-Chloro-2-phenylquinoline-4-carbohydrazide.[2]
The following diagram outlines the decision logic for disposing of 8-Chloro-2-phenylquinoline-4-carbohydrazide.
Figure 1: Decision tree for the segregation and packaging of halogenated hydrazide waste.
Chemical Compatibility & Safety Data
Compatibility Matrix
Use this table to determine what can be co-mingled in the waste container.
Chemical Class
Compatibility
Interaction Note
Strong Oxidizers (Nitric Acid, Peroxides)
INCOMPATIBLE
Risk of fire/explosion. Hydrazide oxidation releases N₂ gas rapidly.
Aldehydes/Ketones (Acetone, Formaldehyde)
AVOID
Condensation reaction forms hydrazones; alters waste properties.
Halogenated Solvents (DCM, Chloroform)
COMPATIBLE
Preferred liquid carrier.
Alcohols (Methanol, Ethanol)
COMPATIBLE
Acceptable for rinsing/dissolution.
Strong Acids (HCl, H₂SO₄)
CAUTION
May protonate the quinoline nitrogen or hydrolyze the hydrazide; heat generation.
Personal Protective Equipment (PPE)
Gloves: Nitrile (Minimum 0.11mm thickness). Double gloving recommended if dissolved in penetrating solvents like DMSO or DCM.
Respiratory: If handling dry powder outside a fume hood, use N95 or P100 particulate respirator.
Eye Protection: Chemical splash goggles (ANSI Z87.1).
Emergency Contingencies
Spill (Solid): Do not dry sweep. Dampen with methanol-wet pads to prevent dust generation, then wipe up. Place pads in the solid hazardous waste container.
Spill (Liquid): Absorb with vermiculite or polypropylene pads. Do not use paper towels if the solvent is nitric acid (fire risk), though paper is generally safe for the compound itself.
Exposure:
Skin: Wash with soap and water for 15 minutes. Quinoline derivatives can be absorbed transdermally.
Eyes: Flush for 15 minutes. Seek medical attention immediately.
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]
U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations - Title 40 CFR Parts 260-273. [Link]
PubChem. (2024). Compound Summary: Quinoline-4-carbohydrazide.[3][4][5][6][7] National Library of Medicine. [Link]
University of Illinois Urbana-Champaign (DRS). (2023). Halogenated Organic Liquids Disposal Guide. [Link]
Personal protective equipment for handling 8-Chloro-2-phenylquinoline-4-carbohydrazide
Essential Safety and Handling Guide for 8-Chloro-2-phenylquinoline-4-carbohydrazide This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professiona...
Author: BenchChem Technical Support Team. Date: February 2026
Essential Safety and Handling Guide for 8-Chloro-2-phenylquinoline-4-carbohydrazide
This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 8-Chloro-2-phenylquinoline-4-carbohydrazide. The following protocols are designed to establish safe laboratory practices, encompassing personal protective equipment (PPE), operational procedures, and disposal plans. Given the absence of a specific Safety Data Sheet (SDS) for this novel compound, this guidance is synthesized from data on structurally related compounds, including quinoline derivatives and carbohydrazide, to ensure a high margin of safety.
Hazard Identification and Anticipated Risk Profile
8-Chloro-2-phenylquinoline-4-carbohydrazide incorporates two key structural motifs: a chlorinated phenylquinoline core and a carbohydrazide functional group. The anticipated hazard profile is a composite of the risks associated with these parent structures.
Quinoline Derivatives : Compounds in this class are often associated with being harmful if swallowed or in contact with skin, causing skin and eye irritation, and potentially acting as respiratory irritants.[1] Some quinoline compounds are also suspected of causing genetic defects and cancer.[1]
Carbohydrazide : This functional group is known to be an irritant to the skin, eyes, and respiratory tract.[2] It can be harmful if swallowed and is very toxic to aquatic organisms.[2][3] As a solid, it can form combustible dust concentrations in the air, which may pose a dust explosion hazard under certain conditions.[4][5]
Based on this analysis, 8-Chloro-2-phenylquinoline-4-carbohydrazide should be handled as a substance that is potentially harmful if swallowed, in contact with skin, or inhaled , and is expected to be a skin, eye, and respiratory irritant . Long-term exposure effects are unknown, and therefore, exposure should be minimized.
Anticipated Hazard
Classification
Precautionary Statement
Acute Toxicity (Oral, Dermal, Inhalation)
Category 3/4 (Assumed)
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6] P270: Do not eat, drink or smoke when using this product.[1][4][6] P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4][6]
Skin Irritation
Category 2 (Assumed)
P302+P352: IF ON SKIN: Wash with plenty of water.[1][4]
Eye Irritation
Category 2A (Assumed)
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Personal Protective Equipment (PPE): Your First Line of Defense
A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines the minimum required PPE for handling 8-Chloro-2-phenylquinoline-4-carbohydrazide.
Protection Type
Specifications
Rationale
Eye/Face Protection
Chemical splash goggles with side shields or a face shield.
Protects against accidental splashes and airborne dust particles from entering the eyes.[5][7]
Skin Protection
Nitrile rubber gloves (inspect before use), a fully buttoned lab coat, and full-length pants and closed-toe shoes.
Prevents direct skin contact with the compound.[5][7] Contaminated work clothing should not be allowed out of the workplace.[4]
Respiratory Protection
A NIOSH-approved respirator is required when handling the powder outside of a certified chemical fume hood or if dust is generated.
Minimizes the risk of inhaling fine particles of the compound.[4][5]
Hand Protection
Chemical-resistant, impervious gloves (e.g., nitrile) are mandatory. Dispose of contaminated gloves after use.
Provides a direct barrier against skin absorption. Always wash hands thoroughly after handling.[2][8]
Operational and Disposal Plans: A Step-by-Step Guide
Adherence to a strict, step-by-step protocol is crucial for minimizing risk and ensuring the integrity of your research.
Safe Handling Protocol
Preparation : Before handling, ensure that a chemical fume hood is operational and the work area is clear of clutter. Have a spill kit readily accessible.
Weighing and Aliquoting : All weighing and handling of the solid compound must be conducted within a certified chemical fume hood to control dust and vapors.[9] Use a dedicated set of spatulas and weighing papers.
Dissolving : When preparing solutions, add the solid to the solvent slowly to avoid splashing. If the dissolution is exothermic, use an ice bath to control the temperature.
Storage : Store 8-Chloro-2-phenylquinoline-4-carbohydrazide in a tightly sealed, clearly labeled container. Keep it in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[3][8]
Hygiene : Always wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[8] Do not eat, drink, or smoke in the laboratory.[4][8]
Emergency Procedures
Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[9] Seek medical attention if irritation persists.[6]
Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.
Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[9]
Ingestion : Do NOT induce vomiting. Rinse mouth with water.[2] Seek immediate medical attention.[9]
Minor Spill : For small spills, carefully scoop the solid material into a labeled waste container. Clean the area with a suitable solvent and then wash with soap and water. Avoid generating dust.[8]
Major Spill : Evacuate the area and prevent entry. Alert your institution's environmental health and safety (EHS) department immediately.
Disposal Plan
All waste containing 8-Chloro-2-phenylquinoline-4-carbohydrazide, including contaminated consumables (e.g., gloves, weighing papers, pipette tips), must be disposed of as hazardous chemical waste.
Solid Waste : Collect all solid waste in a clearly labeled, sealed container.
Liquid Waste : Collect all liquid waste in a separate, clearly labeled, sealed container.
Disposal : Follow all local, state, and federal regulations for hazardous waste disposal. Contact your institution's EHS department for specific disposal procedures. Do not dispose of this compound down the drain.[2]
Visualizing the Workflow
To ensure clarity and adherence to the safety protocols, the following diagrams illustrate the key workflows.
Caption: A flowchart illustrating the key steps for the safe handling of 8-Chloro-2-phenylquinoline-4-carbohydrazide.
Caption: A diagram outlining the immediate actions to be taken in the event of an exposure or spill.
